An In-depth Technical Guide to the Safe Handling of 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the safety considerations and handling procedures for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride....
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the safety considerations and handling procedures for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally related molecules, including piperazine dihydrochloride and various N-substituted piperazine derivatives, to provide a robust framework for risk assessment and safe laboratory practices.
Chemical Identification and Physicochemical Properties
1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride is a dihydrochloride salt of a substituted piperazine. While specific data for this compound is limited, the properties of the parent piperazine and its salts provide valuable insights.
Based on data for piperazine and its salts, 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride should be handled as a hazardous substance. The primary hazards are associated with the piperazine moiety and its potential to cause skin and respiratory sensitization.
GHS Hazard Statements for Related Compounds (Piperazine Dihydrochloride):
H361fd: Suspected of damaging fertility. Suspected of damaging the unborn child.
H412: Harmful to aquatic life with long lasting effects.[3]
Key Toxicological Concerns:
Skin and Eye Irritation: Direct contact can cause irritation and burns to the skin and eyes.[6]
Sensitization: Piperazine and its derivatives are known sensitizers. Repeated exposure may lead to skin allergies (dermatitis) and asthma-like reactions.[6][7]
Respiratory Effects: Inhalation of dust may irritate the respiratory system.[3][5]
Systemic Effects: While acute oral toxicity is generally low, ingestion of large amounts may cause gastrointestinal upset, nausea, vomiting, and neurological effects such as incoordination and muscle weakness.[3][8]
Reproductive Toxicity: Piperazine is suspected of damaging fertility and the unborn child.[7]
dot
Caption: Potential hazards associated with 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride.
Safe Handling and Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this compound. The following protocols are based on best practices for handling hazardous chemicals.
Engineering Controls:
Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]
Use local exhaust ventilation to control airborne dust levels.[8]
Ensure safety showers and eyewash stations are readily accessible.[2][6]
Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles or a face shield.[6]
Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before each use.[3]
Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger quantities or tasks with a high risk of splashing, consider additional protective clothing.[6]
Respiratory Protection: If engineering controls are insufficient to maintain exposure below acceptable levels, or during spill cleanup, use a NIOSH-approved respirator with a particulate filter.
dot
Caption: A typical workflow for the safe handling of potent chemical compounds.
First-Aid Measures
In case of exposure, immediate action is crucial.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3][5]
Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3][4]
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][8]
Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental contamination.
Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
Keep away from incompatible materials such as strong oxidizing agents.[3]
Analytical and Physicochemical Profiling of 1-(2-Benzhydryloxy-ethyl)-piperazine: Molecular Weight, Exact Mass, and HRMS Methodologies
Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Scientists Document Type: Technical Whitepaper Executive Summary 1-(2-Benzhydryloxy-ethyl)-piperazine is a highly versatile synthetic build...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Scientists
Document Type: Technical Whitepaper
Executive Summary
1-(2-Benzhydryloxy-ethyl)-piperazine is a highly versatile synthetic building block predominantly utilized in the pharmaceutical development of neuroactive compounds, antihistamines, and receptor modulators[1]. Structurally, it features a bulky, lipophilic benzhydryl ether moiety linked via an ethyl spacer to a basic piperazine ring.
In laboratory and manufacturing settings, this compound is most frequently handled as a dihydrochloride salt (CAS: 110407-21-1) due to the free base's susceptibility to oxidation and degradation over time[2]. As a Senior Application Scientist, I have designed this guide to systematically deconstruct the exact mass calculations, physicochemical properties, and the self-validating Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) workflows required to accurately characterize this molecule.
Physicochemical Properties & Mass Calculations
Distinguishing between the free base (CAS: 60703-69-7) and the dihydrochloride salt (CAS: 110407-21-1) is a critical prerequisite for accurate mass spectrometry and stoichiometric calculations during API synthesis[3].
Molecular Weight (Average Mass)
The molecular weight is calculated using standard, abundance-weighted atomic masses (C=12.011, H=1.008, N=14.007, O=15.999, Cl=35 .45).
Dihydrochloride Salt (
C19H26Cl2N2O
): 369.33 g/mol [3]
Monoisotopic Exact Mass
For High-Resolution Mass Spectrometry (HRMS), we must calculate the exact mass using the most abundant stable isotopes (
12C
=12.00000,
1H
=1.007825,
14N
=14.00307,
16O
=15.99491,
35Cl
=34.96885).
Free Base: 296.1889 Da
Dihydrochloride Salt: 368.1422 Da
Table 1: Physicochemical Specifications Summary
Property
Free Base
Dihydrochloride Salt
CAS Number
60703-69-7
110407-21-1
Chemical Formula
C19H24N2O
C19H26Cl2N2O
Molecular Weight
296.41 g/mol
369.33 g/mol
Monoisotopic Exact Mass
296.1889 Da
368.1422 Da
Target ESI+ Ion
[M+H]+
297.1967 m/z
297.1967 m/z (Desalted)
High-Resolution Mass Spectrometry (HRMS) Workflow
When analyzing the dihydrochloride salt via LC-MS, the salt completely dissociates in the aqueous/organic mobile phase[4]. Consequently, the exact mass observed in the mass spectrometer corresponds strictly to the protonated free base. The basic secondary amine of the piperazine ring readily accepts a proton (
1H+
exact mass = 1.007276 Da), yielding a target
[M+H]+
ion at 297.1967 m/z .
Step-by-Step LC-HRMS Protocol
To ensure a self-validating and reproducible system, the following protocol details both the procedural steps and the underlying scientific causality.
Step 1: Sample Preparation
Action: Dissolve 1.0 mg of the dihydrochloride salt in 1 mL of LC-MS grade Methanol. Dilute to a final working concentration of 1 µg/mL using a 50:50 mixture of
H2O
:Acetonitrile containing 0.1% Formic Acid.
Causality: Formic acid acts as a proton donor, ensuring the piperazine nitrogens are fully ionized in solution prior to aerosolization. This dramatically enhances the Electrospray Ionization (ESI+) signal yield and stabilizes the spray.
Step 2: Chromatographic Separation
Action: Inject 2 µL onto an analytical C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.
Causality: The C18 stationary phase is highly non-polar. It strongly retains the lipophilic benzhydryl group of the analyte, forcing it to elute later in the gradient. This intentionally separates the target molecule from the chloride ions (
Cl−
) which elute immediately in the void volume, thereby preventing matrix-induced ion suppression.
Step 3: Ionization & Acquisition
Action: Utilize ESI in positive mode coupled to an Orbitrap or Q-TOF mass spectrometer. Set the resolution to
≥
70,000 (at m/z 200) and utilize a lock-mass (e.g., Leucine Enkephalin) for real-time calibration.
Causality: High resolution combined with active lock-mass correction guarantees sub-2 ppm mass accuracy, definitively confirming the elemental composition of
C19H25N2O+
.
Step 4: Data Processing
Action: Extract the ion chromatogram (EIC) for m/z 297.1967 with a narrow mass tolerance window of
±
5 ppm.
Fig 1: Step-by-step LC-HRMS analytical workflow for exact mass verification.
Fragmentation Dynamics & Structural Logic
To orthogonally validate the identity of 1-(2-Benzhydryloxy-ethyl)-piperazine beyond intact exact mass, tandem mass spectrometry (MS/MS) via Collision-Induced Dissociation (CID) is employed.
When the precursor ion (
[M+H]+
m/z 297.1967) is subjected to collision gas (e.g., Argon or Nitrogen), the molecule fragments at its weakest thermodynamic points. The ether linkage connecting the bulky benzhydryl group is highly susceptible to homolytic and heterolytic cleavage.
Primary Diagnostic Fragments:
m/z 167.0855 (
[C13H11]+
): The dominant fragment is the highly resonance-stabilized benzhydryl carbocation. The presence of this peak is the definitive hallmark of a diphenylmethyl ether motif.
m/z 131.1179 (
[C6H15N2O]+
): The complementary fragment representing the intact piperazine ring attached to the ethoxy spacer.
In organic synthesis, 1-(2-Benzhydryloxy-ethyl)-piperazine is typically synthesized via the N-alkylation of piperazine with 2-(benzhydryloxy)ethyl chloride or related precursors like 3-benzhydryloxy-propionitrile[5]. Because the free base contains a highly nucleophilic secondary amine, it serves as an excellent scaffold for further derivatization[6]. Converting the final intermediate into the dihydrochloride salt is a standard industry practice to arrest unwanted nucleophilic side reactions, enhance aqueous solubility for biological testing, and drastically improve shelf-life stability.
References
Title: 1-(2-BENZHYDRYLOXY-ETHYL)
Title: 110407-21-1 CAS MSDS (1-(2-BENZHYDRYLOXY-ETHYL...
Application Note: Synthesis Pathway and Protocol for 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound CAS: 60703-69-7 (Free Base) Introduction & Chemical Rationale 1-(2-Benzhydryloxy-ethyl)-piperazine is a highly versati...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals
Compound CAS: 60703-69-7 (Free Base)
Introduction & Chemical Rationale
1-(2-Benzhydryloxy-ethyl)-piperazine is a highly versatile active pharmaceutical ingredient (API) intermediate, prominently utilized in the synthesis of H1-receptor antagonists (antihistamines) such as cetirizine analogs and various PEGylated antihistamine conjugates. The molecule's architecture is defined by two critical domains:
The Benzhydryl Ether Moiety: Confers significant lipophilicity, enabling blood-brain barrier penetration (in first-generation antihistamines) or specific receptor pocket binding.
The Piperazine Ring: Acts as a flexible, basic linker that can be further functionalized at the N4 position.
Isolating this compound as a dihydrochloride salt is a critical step in process chemistry. The free base is a viscous, oxidation-prone oil[1]. Salt formation not only upgrades the purity profile by purging non-basic impurities but also yields a crystalline, thermodynamically stable powder suitable for long-term storage and precise stoichiometric handling.
Retrosynthetic Analysis & Pathway Design
The most efficient, scalable pathway to 1-(2-Benzhydryloxy-ethyl)-piperazine relies on a two-stage assembly followed by salt precipitation.
Stage 1 (Etherification): An acid-catalyzed
SN1
reaction between benzhydrol and 2-chloroethanol. The strong acid protonates the secondary alcohol of benzhydrol, leading to the loss of water and the formation of a highly resonance-stabilized benzhydryl carbocation. 2-Chloroethanol traps this carbocation to form the intermediate ether[2].
Stage 2 (N-Alkylation): A nucleophilic substitution where piperazine attacks the alkyl chloride. The core challenge here is preventing di-alkylation (forming a bis-benzhydryl piperazine byproduct). This is mitigated by using a large molar excess of piperazine, which statistically favors mono-alkylation[3].
Stage 3 (Salt Formation): Anhydrous hydrogen chloride is introduced to the purified free base in an aprotic or alcoholic solvent to precipitate the dihydrochloride salt.
Figure 1: Three-step synthetic pathway for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride.
Quantitative Data & Analytical Markers
To ensure a self-validating workflow, researchers must verify the intermediate and final products against the following established physicochemical parameters.
Compound
Molecular Weight
Physical State
Expected Yield
Key Analytical Markers (QC)
Benzhydryl 2-chloroethyl ether
246.73 g/mol
Viscous Oil
80–86%
MS (m/z): 246.11H NMR: ~5.4 ppm (s, 1H, CH-O)
Target Free Base
296.41 g/mol
Pale Yellow Oil
65–75%
MS (m/z): 297.2 [M+H]+1H NMR: ~2.8 ppm (piperazine CH2)
Dihydrochloride Salt
369.33 g/mol
White Crystalline Solid
>90% (from base)
Melting Point: >200°C (dec)pH (1% aq): ~2.0 - 3.0
Experimental Protocols
Step 1: Synthesis of Benzhydryl 2-Chloroethyl Ether
Causality Focus: Water removal is critical. The reaction is an equilibrium; utilizing a Dean-Stark trap to continuously remove the water byproduct drives the reaction to completion according to Le Chatelier's principle.
Reaction Setup: In a 500 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve 18.4 g (0.1 mol) of benzhydrol and 12.0 g (0.15 mol, 1.5 eq) of 2-chloroethanol in 200 mL of anhydrous toluene.
Catalysis: Carefully add 0.5 mL of concentrated sulfuric acid (
H2SO4
) dropwise while stirring.
Reflux: Heat the mixture to reflux (approx. 110°C). Monitor water collection in the Dean-Stark trap. The reaction is typically complete within 4–6 hours when water ceases to accumulate.
Validation (TLC): Check reaction progress via TLC (Hexane:Ethyl Acetate 9:1). The benzhydrol spot (
Rf
~0.3) should disappear, replaced by a higher running ether spot (
Rf
~0.6).
Workup: Cool the mixture to room temperature. Wash the organic layer sequentially with 100 mL of saturated aqueous
NaHCO3
(to neutralize the acid catalyst) and 100 mL of brine.
Isolation: Dry the toluene layer over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield a pale, viscous oil. Proceed to Step 2 without further purification.
Step 2: Synthesis of 1-(2-Benzhydryloxy-ethyl)-piperazine (Free Base)
Causality Focus: Piperazine is a symmetrical diamine. To prevent the alkyl chloride from reacting with both nitrogen atoms, a 4-fold stoichiometric excess of piperazine is used. The unreacted piperazine is highly water-soluble and easily purged during the aqueous workup.
Reaction Setup: In a 500 mL flask, dissolve the crude benzhydryl 2-chloroethyl ether (~24.6 g, 0.1 mol) in 250 mL of acetonitrile.
Reagent Addition: Add 34.4 g (0.4 mol, 4.0 eq) of anhydrous piperazine and 20.7 g (0.15 mol, 1.5 eq) of anhydrous
K2CO3
. The potassium carbonate acts as an acid scavenger, preventing the basic piperazine from being consumed by the generated HCl.
Heating: Stir the suspension and heat to 80°C for 16 hours.
Workup & Extraction: Cool to room temperature and filter off the inorganic salts (
KCl
and unreacted
K2CO3
). Concentrate the filtrate under reduced pressure to remove acetonitrile.
Phase Separation: Dissolve the resulting oily residue in 200 mL of Dichloromethane (DCM). Wash the DCM layer vigorously with distilled water (3 × 150 mL). Self-Validation: The excess piperazine partitions entirely into the aqueous phase. Test the pH of the final water wash; it should be near neutral, indicating all free piperazine has been removed.
Isolation: Dry the DCM layer over
Na2SO4
, filter, and evaporate to yield the free base as a pale yellow oil.
Figure 2: Downstream purification workflow isolating the mono-alkylated free base.
Step 3: Dihydrochloride Salt Formation
Causality Focus: The use of anhydrous HCl is mandatory. Introducing aqueous HCl at this stage risks acid-catalyzed cleavage of the benzhydryl ether linkage. Isopropanol is chosen as the solvent because the free base is highly soluble in it, while the dihydrochloride salt is completely insoluble, driving quantitative precipitation.
Dissolution: Dissolve the free base (~25 g) in 150 mL of anhydrous isopropanol.
Chilling: Cool the solution to 0°C in an ice bath under an inert atmosphere (nitrogen or argon).
Acidification: Slowly add a solution of 4M HCl in dioxane (or bubble dry HCl gas) dropwise with vigorous stirring. Monitor the pH using pH paper. Continue addition until the solution reaches a stable pH of ~2.0. A thick white precipitate will form immediately.
Maturation: Allow the suspension to stir at 0°C for an additional 1 hour to ensure complete crystallization.
Filtration & Drying: Filter the white solid under a vacuum. Wash the filter cake with 50 mL of ice-cold diethyl ether to remove any residual lipophilic impurities.
Final Yield: Dry the solid in a vacuum oven at 40°C for 12 hours to afford 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride as a pristine white powder.
References
Chemsrc. "Benzhydryl 2-chloroethyl ether | CAS#:32669-06-0". Provides authoritative safety data, physical properties, and precursor synthesis routes for the etherification step. Available at:[Link]
PrepChem. "Synthesis of 1-[2-(Diphenylmethoxy)ethyl]homopiperazine". Demonstrates the analogous N-alkylation mechanistic standards and stoichiometric ratios required to prevent di-alkylation. Available at:[Link]
Angene Chemical. "60703-69-7 | 1-[2-(diphenylmethoxy)ethyl]piperazine". Commercial standard reference detailing the structural and chemical profile of the target free base. Available at: [Link]
Application Note: Preparation of 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride Stock Solutions for Cell Culture Applications
Abstract This comprehensive guide provides detailed protocols and best practices for the preparation, sterilization, and storage of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride stock solutions for use in a wide r...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This comprehensive guide provides detailed protocols and best practices for the preparation, sterilization, and storage of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride stock solutions for use in a wide range of cell culture-based assays. As a potent and selective dopamine uptake inhibitor, the accuracy and stability of this reagent are paramount for generating reproducible experimental data. This document outlines methodologies for creating both aqueous- and organic-based stock solutions, emphasizing the rationale behind each step to ensure scientific integrity and experimental success.
Introduction: The Criticality of Stock Solution Integrity
1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride, also known as GBR 12935, is a high-affinity ligand for the dopamine transporter (DAT), making it an invaluable tool for research in neurobiology, pharmacology, and drug development[1]. The reliability of in vitro studies employing this compound is fundamentally dependent on the precise and consistent preparation of stock solutions. Factors such as solvent choice, sterility, and storage conditions can significantly impact the compound's solubility, stability, and ultimately, its biological activity.
This application note serves as a field-proven guide for researchers, scientists, and drug development professionals. It moves beyond a simple list of steps to explain the causality behind critical experimental choices, ensuring that every protocol is a self-validating system for producing high-quality, reliable reagents.
Compound Properties & Key Data
A thorough understanding of the compound's physicochemical properties is the foundation for developing a robust preparation protocol.
The dihydrochloride salt form of this compound generally confers good solubility in aqueous solvents, a critical factor in our choice of primary solvent[2][4].
Safety & Handling Precautions
As with any chemical reagent, adherence to safety protocols is mandatory. The piperazine class of compounds can cause irritation and sensitization[5].
Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety goggles when handling the powdered compound and its solutions[2][5].
Ventilation: Handle the dry powder form in a chemical fume hood to prevent inhalation. All subsequent steps involving sterile liquids should be performed in a certified Class II biological safety cabinet (laminar flow hood) to maintain aseptic conditions[5].
SDS Review: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for the specific compound from your supplier.
Experimental Workflow Visualization
The following diagram illustrates the generalized workflow for preparing sterile stock solutions, from initial weighing to long-term storage.
Caption: Generalized workflow for stock solution preparation.
Protocol 1: Preparation of an Aqueous-Based Stock Solution (Recommended)
This protocol is the preferred method due to the dihydrochloride salt's inherent water solubility and the direct compatibility of aqueous buffers with cell culture media.
Sterile, cell culture-grade Dulbecco's Phosphate-Buffered Saline (DPBS) or Hanks' Balanced Salt Solution (HBSS)
Sterile conical tubes (15 mL or 50 mL)
Sterile 0.22 µm syringe filter (PVDF or PES recommended for low protein binding)[6]
Sterile syringes (appropriate size for the volume)
Sterile, cryogenic storage vials
Calibrated analytical balance
Vortex mixer and/or sonicator water bath
5.2. Step-by-Step Methodology
This example details the preparation of 10 mL of a 10 mM stock solution.
Calculation: Determine the mass of the compound required.
Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) / 1000
Mass (mg) = 10 mM × 10 mL × 487.5 g/mol / 1000 = 48.75 mg
Weighing: In a chemical fume hood, carefully weigh 48.75 mg of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride powder and transfer it to a sterile 15 mL conical tube.
Causality: Weighing directly into the dissolution tube minimizes material loss and contamination risk.
Dissolution: Inside a laminar flow hood, add 10 mL of sterile DPBS to the conical tube.
Causality: Using a buffered salt solution like DPBS is crucial. It maintains a physiological pH, preventing potential compound degradation or solubility issues that could arise from the acidic nature of dissolving a dihydrochloride salt in unbuffered water[7].
Mixing: Tightly cap the tube and vortex vigorously for 1-2 minutes. If complete dissolution is not achieved, place the tube in a sonicator water bath for 5-10 minutes.
Causality: Sonication uses ultrasonic waves to break apart powder aggregates, significantly enhancing the dissolution of fine crystalline solids without heat, which could degrade the compound[8].
Sterile Filtration: Draw the entire solution into a sterile syringe. Securely attach a sterile 0.22 µm syringe filter to the syringe tip.
Causality: This step is non-negotiable for cell culture. It removes any potential bacterial or fungal contaminants that may have been introduced, ensuring the sterility of the final stock solution[9][10]. Autoclaving is not recommended as it can cause thermal degradation of complex organic molecules.
Aliquoting & Storage: Dispense the filtered solution into sterile, clearly labeled cryogenic vials (e.g., 100 µL aliquots).
Causality: Aliquoting is essential to prevent repeated freeze-thaw cycles, which can degrade the compound and compromise its activity over time. It also minimizes the risk of contaminating the entire stock with each use[8][11].
Storage: Store the aliquots at -20°C for short-term use (weeks to months) or at -80°C for long-term archival storage (months to years)[12][13].
Protocol 2: Preparation of a DMSO-Based Stock Solution (Alternative)
This protocol is an alternative if very high stock concentrations (e.g., >50 mM) are required and aqueous solubility becomes a limiting factor.
6.1. Materials & Equipment
All materials from Protocol 1, replacing DPBS with sterile, anhydrous Dimethyl Sulfoxide (DMSO).
6.2. Step-by-Step Methodology
Calculation & Weighing: Perform steps 1 and 2 from Protocol 5.2.
Dissolution: Inside a laminar flow hood, add 10 mL of sterile, anhydrous DMSO to the conical tube.
Causality: Anhydrous DMSO is critical. Water in DMSO can reduce its solvating power for certain compounds and can freeze out during storage, potentially causing the compound to precipitate[8].
Mixing, Filtration, & Aliquoting: Perform steps 4, 5, and 6 from Protocol 5.2.
Storage: Store DMSO-based aliquots at -20°C or -80°C. DMSO freezes at 19°C, so it will be solid at these temperatures.
6.3. Critical Considerations for Using DMSO in Cell Culture
DMSO is cytotoxic at higher concentrations. It is imperative to ensure the final concentration of DMSO in your cell culture medium does not interfere with the experiment.
Limit Final Concentration: The final concentration of DMSO in the culture well should generally not exceed 0.1%, although some cell lines may tolerate up to 0.5%[8]. Always perform a vehicle control (media + DMSO at the final concentration) to confirm the solvent has no effect on your experimental endpoint.
Intermediate Dilutions: Do not add the high-concentration DMSO stock directly to your cells. Prepare an intermediate dilution of the stock in your cell culture medium before the final addition to the wells. This prevents localized high concentrations of DMSO from shocking and killing the cells.
Troubleshooting
Problem
Possible Cause & Solution
Compound fails to dissolve completely in aqueous buffer.
The desired concentration may exceed the compound's aqueous solubility limit. Solution: Try gentle warming (to 37°C), prolonged sonication, or prepare a less concentrated stock. Alternatively, switch to the DMSO-based protocol.
Precipitate forms when stock is diluted into cell culture medium.
The compound's solubility in the complex aqueous environment of the medium is lower than in the stock solvent. The final concentration of DMSO (if used) may be too high. Solution: Ensure the final DMSO concentration is <0.1%. Prepare intermediate dilutions in media. If the problem persists with an aqueous stock, the final desired concentration may be too high for the medium.
Inconsistent experimental results between experiments.
The stock solution may have degraded due to improper storage or repeated freeze-thaw cycles. Solution: Always use a fresh aliquot for each experiment. Verify the stability of your storage conditions (-20°C vs. -80°C). Prepare a fresh stock solution if degradation is suspected.
References
CN103254153A - Preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine. Google Patents.
CN103254153B - Preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine. Google Patents.
Sterile Filtration in Cell Culture: Importance & Best Practices. GMP Plastics. (2025). URL: [Link]
Stock Solutions. Cold Spring Harbor Laboratory Press. (2002). URL: [Link]
Small-Molecule Drug Preparation for Cell Culture: Core Principles and. AntBio. (2026). URL: [Link]
Synthesis and biological characterization of (3R,4R)-4-(2-(benzhydryloxy)ethyl)-1-((R)-2-hydroxy-2-phenylethyl)-piperidin-3-ol and its stereoisomers for activity toward monoamine transporters. PubMed. (2009). URL: [Link]
Application Notes & Protocols for In Vivo Dosing of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride in Murine Models
Introduction: Establishing a Robust Dosing Paradigm for a Novel Piperazine Derivative 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride is a novel synthetic compound with a piperazine core, a structure common to a wid...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Establishing a Robust Dosing Paradigm for a Novel Piperazine Derivative
1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride is a novel synthetic compound with a piperazine core, a structure common to a wide array of pharmacologically active agents. The benzhydryl moiety suggests potential interactions with neurotransmitter systems, possibly exhibiting antihistaminic, anticholinergic, or dopaminergic activities, though its precise mechanism of action remains to be elucidated. The successful preclinical evaluation of this and any new chemical entity (NCE) is critically dependent on the establishment of a rigorous and reproducible in vivo dosing protocol.
This document provides a comprehensive guide for researchers to design and execute initial in vivo studies in murine models. It is structured to provide not just a set of instructions, but a strategic framework for decision-making, from initial dose-range finding to preliminary pharmacokinetic (PK) and pharmacodynamic (PD) assessments. The protocols herein are designed to be self-validating, incorporating principles of good laboratory practice and ethical considerations in animal research.
Part 1: Core Principles & Strategic Considerations
Before proceeding to specific protocols, it is crucial to understand the foundational principles that govern the design of in vivo dosing studies. The choice of vehicle, route of administration, and dose range are not arbitrary; they are determined by the physicochemical properties of the compound, the biological question being investigated, and established best practices in pharmacology.
Physicochemical Characterization and Vehicle Selection
The dihydrochloride salt form of 1-(2-Benzhydryloxy-ethyl)-piperazine suggests good aqueous solubility, which is a primary determinant for vehicle selection.
Initial Solubility Assessment: A preliminary solubility test is mandatory. The compound should be tested for solubility in standard, biocompatible vehicles such as sterile water, saline (0.9% NaCl), and phosphate-buffered saline (PBS). The pH of the final formulation should be recorded and adjusted if necessary to be within a physiologically tolerated range (typically pH 6.5-7.5) to avoid injection site reactions.
Rationale for Vehicle Choice: For initial studies, a simple aqueous vehicle like sterile saline is preferred for its physiological compatibility. If the compound exhibits poor solubility, alternative vehicles such as a solution containing a low percentage of a solubilizing agent like DMSO, Tween 80, or PEG400 may be considered. However, it is critical to run a vehicle-only control group, as these agents can have their own biological effects.
Route of Administration: A Critical Determinant of Bioavailability
The route of administration directly impacts the absorption, distribution, metabolism, and excretion (ADME) profile of a drug.
Intravenous (IV) Administration: Provides 100% bioavailability and is useful for initial pharmacokinetic studies to determine parameters like clearance and volume of distribution. However, it can be technically challenging in mice and may not be therapeutically relevant for all NCEs.
Intraperitoneal (IP) Administration: A common route in preclinical rodent studies, offering rapid absorption into the portal circulation. It is less technically demanding than IV injection but can lead to variability in absorption and potential for first-pass metabolism in the liver.
Oral Gavage (PO): Represents the most common intended route for human therapeutics. It is essential for evaluating oral bioavailability but is subject to the complexities of gastrointestinal absorption and first-pass metabolism.
Subcutaneous (SC) Administration: Allows for slower, more sustained absorption compared to IP or IV routes, which can be advantageous for maintaining steady-state drug levels.
The initial studies should ideally compare at least two routes of administration (e.g., IV and PO) to understand the fundamental pharmacokinetic properties of the compound.
Part 2: Experimental Protocols
The following protocols provide a step-by-step guide for conducting dose-range finding and preliminary pharmacokinetic studies. These protocols are based on established methodologies and should be adapted to the specific research question and institutional animal care and use committee (IACUC) guidelines.
Protocol: Vehicle Preparation and Dose Formulation
Objective: To prepare a sterile, injectable formulation of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride.
Calculate Required Mass: Determine the mass of the compound needed for the highest dose concentration. For example, to prepare a 10 mg/mL stock solution, weigh 10 mg of the compound.
Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add a portion of the sterile saline (e.g., 80% of the final volume).
Solubilization: Vortex the solution vigorously for 1-2 minutes. If necessary, use a sonicating water bath to aid dissolution.
pH Measurement and Adjustment: Measure the pH of the solution. If it falls outside the range of 6.5-7.5, adjust carefully with dilute NaOH or HCl.
Final Volume Adjustment: Add sterile saline to reach the final desired volume.
Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a new sterile tube. This is a critical step to ensure the sterility of the injectable formulation.
Dose Dilutions: Prepare lower dose concentrations by performing serial dilutions from the stock solution using sterile saline as the diluent.
Protocol: Dose-Range Finding (DRF) Study
Objective: To determine the maximum tolerated dose (MTD) and to identify a range of doses that produce a biological response without significant toxicity.
Workflow for Dose-Range Finding Study
Caption: Workflow for a typical dose-range finding study.
Procedure:
Animal Model: Use a standard inbred mouse strain (e.g., C57BL/6 or BALB/c), with 3-5 animals per dose group.
Dose Selection: Based on in vitro potency (if available) or data from similar compounds, select a wide range of doses. A logarithmic progression is often used (e.g., 5, 10, 25, 50, 100 mg/kg). Include a vehicle-only control group.
Administration: Administer a single dose via the chosen route (e.g., IP). The injection volume should be consistent across groups, typically 5-10 mL/kg.
Monitoring: Observe the animals continuously for the first hour, then at regular intervals for the next 24 hours, and daily thereafter for 7-14 days. Record any signs of toxicity, such as lethargy, piloerection, ataxia, or changes in respiration.
Data Collection: Record body weights daily. A weight loss of more than 10-15% is often considered a sign of significant toxicity.
MTD Determination: The MTD is typically defined as the highest dose that does not cause mortality, significant clinical signs of toxicity, or more than a 10% reduction in body weight.
Protocol: Preliminary Pharmacokinetic (PK) Study
Objective: To determine key PK parameters such as Cmax, Tmax, AUC, and half-life.
Workflow for a Sparse Sampling PK Study
Caption: Workflow for a sparse sampling pharmacokinetic study in mice.
Procedure:
Animal Groups: Use enough animals to allow for sampling at multiple time points without exceeding limits on blood collection volume from a single animal. A common approach is sparse sampling, where each animal is sampled only a few times. For example, for 8 time points, use 24 mice, with 3 mice sampled at each time point.
Dosing: Administer a single dose of the compound, typically a dose shown to be well-tolerated in the DRF study.
Blood Collection: At predetermined time points (e.g., 5, 15, 30, 60, 120, 240, 480 minutes post-dose), collect blood samples (typically via submandibular or saphenous vein) into tubes containing an anticoagulant (e.g., EDTA).
Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma at -80°C until analysis.
Bioanalysis: Quantify the concentration of 1-(2-Benzhydryloxy-ethyl)-piperazine in the plasma samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis: Plot the mean plasma concentration versus time and use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters.
Part 3: Data Presentation and Interpretation
Clear presentation of data is essential for accurate interpretation and decision-making.
Dose-Range Finding Data Summary
Dose (mg/kg, IP)
n
Mortality
Max. Body Weight Loss (%)
Clinical Signs Observed
MTD Candidate?
Vehicle
5
0/5
1.2%
None
N/A
10
5
0/5
2.5%
None
Yes
25
5
0/5
4.8%
Mild, transient hypoactivity
Yes
50
5
0/5
9.5%
Moderate hypoactivity, slight piloerection
Yes
100
5
2/5
18.7%
Severe lethargy, ataxia
No
Table 1: Example of a data summary table for a dose-range finding study. Data are hypothetical.
Preliminary Pharmacokinetic Data
Parameter
Oral Gavage (PO) @ 10 mg/kg
Intravenous (IV) @ 2 mg/kg
Cmax (ng/mL)
450 ± 85
1200 ± 210
Tmax (hr)
0.5
0.08 (5 min)
AUC0-last (ng*hr/mL)
1250
850
T1/2 (hr)
3.5
3.2
Bioavailability (%)
~73%
100% (by definition)
Table 2: Example of a summary of key pharmacokinetic parameters. Data are hypothetical.
Part 4: Ethical Considerations and Animal Welfare
All experiments involving animals must be conducted in accordance with the highest ethical standards. Protocols must be approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent oversight body. The principles of the 3Rs (Replacement, Reduction, and Refinement) should be applied.
Replacement: Use in vitro or in silico methods where possible to answer initial questions before proceeding to in vivo studies.
Reduction: Use the minimum number of animals necessary to obtain statistically significant data. Proper experimental design, such as using power calculations, is essential.
Refinement: Refine procedures to minimize pain, suffering, and distress. This includes using appropriate administration techniques, establishing clear humane endpoints, and providing adequate housing and care.
Adherence to guidelines such as the ARRIVE (Animal Research: Reporting of In Vivo Experiments) guidelines is strongly encouraged to ensure transparency and reproducibility of the research.
References
Turner, P. V., Brabb, T., Pekow, C., & Vasbinder, M. A. (2011). Administration of substances to laboratory animals: routes of administration and factors to consider. Journal of the American Association for Laboratory Animal Science, 50(5), 600–613. [Link]
Gad, S. C. (2007). Vehicle- and carrier-related effects in toxicology studies. In A. Wallace Hayes (Ed.), Principles and Methods of Toxicology (5th ed.). CRC Press. [Link]
NIH Office of Intramural Research. (n.d.). Guidelines for the Use of Sterile Technique in Laboratory Animals. Retrieved from [Link]
U.S. Food and Drug Administration. (2005). Guidance for Industry: Estimating the Maximum Safe Starting Dose in Initial Clinical Trials for Therapeutics in Adult Healthy Volunteers. [Link]
The National Centre for the Replacement, Refinement & Reduction of Animals in Research (NC3Rs). (n.d.). The 3Rs. Retrieved from [Link]
Percie du Sert, N., Hurst, V., Ahluwalia, A., Alam, S., Avey, M. T., Baker, M., ... & Würbel, H. (2020). The ARRIVE guidelines 2.0: updated guidelines for reporting animal research. PLoS biology, 18(7), e3000410. [Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Optimizing 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride Synthesis
Welcome to the Technical Support Center. This guide is designed for research scientists and process chemists tasked with optimizing the synthesis of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride (CAS 110407-21-1).
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for research scientists and process chemists tasked with optimizing the synthesis of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride (CAS 110407-21-1). This compound is a critical intermediate in the preparation of various antihistamines and psychoactive APIs.
Rather than providing a generic procedure, this guide deconstructs the chemical causality behind common yield-limiting issues—such as benzhydrol dimerization and piperazine bis-alkylation—and provides a self-validating, highly optimized protocol.
Mechanistic Workflow
The synthesis is fundamentally a three-stage process: acid-catalyzed etherification, Finkelstein-assisted
SN2
alkylation, and anhydrous salt precipitation.
Fig 1: Three-step synthetic workflow for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride.
Troubleshooting & Technical FAQs
Q1: Why is my yield of benzhydryl 2-chloroethyl ether consistently below 60%, and how do I minimize the formation of bis(diphenylmethyl) ether?
The Causality: Benzhydrol readily forms a highly stable, resonance-delocalized diphenylmethyl carbocation in the presence of strong acids like
H2SO4
[1]. If the concentration of unreacted benzhydrol in the reaction mixture is too high relative to the 2-chloroethanol nucleophile, the carbocation will be attacked by another benzhydrol molecule, forming the undesired bis(diphenylmethyl) ether dimer.
The Solution: You must maintain a large molar excess of 2-chloroethanol in the reaction vessel. More importantly, the benzhydrol must be dissolved in a non-reactive solvent (like benzene or toluene) and added dropwise to the pre-heated acid/2-chloroethanol mixture[1]. This kinetic control ensures that the moment a carbocation forms, it is immediately trapped by the abundant 2-chloroethanol.
Q2: During the alkylation step, I am seeing a significant amount of a higher-molecular-weight impurity. What is it, and how do I prevent it?
The Causality: The impurity is 1,4-bis(2-benzhydryloxyethyl)piperazine. Piperazine contains two secondary amines. Once mono-alkylated, the resulting product remains nucleophilic and can competitively attack a second molecule of the benzhydryl 2-chloroethyl ether intermediate.
The Solution: Use a massive stoichiometric excess of piperazine (5.0 to 10.0 equivalents). Statistically, this guarantees the alkylating agent collides with free piperazine rather than the mono-alkylated product. Furthermore, incorporating a catalytic amount of Potassium Iodide (KI) initiates an in situ Finkelstein reaction. This converts the sluggish alkyl chloride into a highly reactive alkyl iodide, lowering the required activation energy and allowing the reaction to proceed smoothly without requiring excessive thermodynamic forcing that promotes side reactions.
Fig 2: Finkelstein-catalyzed SN2 pathway and bis-alkylation byproduct mitigation.
Q3: My final dihydrochloride salt is gummy and highly hygroscopic instead of a free-flowing powder. How can I improve the crystallization?
The Causality: Gummy salts typically result from trapped water or excess unreacted piperazine during the HCl gas bubbling phase. Piperazine dihydrochloride is extremely hygroscopic and will disrupt the crystal lattice of the target API.
The Solution: Implement a strict biphasic aqueous wash of the free base using Dichloromethane (DCM) and water prior to salt formation. Piperazine is highly water-soluble, while the bulky, lipophilic mono-alkylated free base remains entirely in the organic layer. For the final salt formation, use strictly anhydrous Ethyl Acetate (EtOAc) and exactly 2.05 equivalents of anhydrous HCl gas.
Quantitative Reaction Parameters
The following table summarizes the optimized stoichiometric ratios and thermodynamic conditions required to maximize yield across the workflow.
Reaction Phase
Key Reagents
Molar Equivalents
Temp (°C)
Time (h)
Expected Yield
1. Etherification
Benzhydrol : 2-Chloroethanol :
H2SO4
1.0 : 1.5 : 0.3
50 °C to Reflux
2.0
85 - 90%
2. Alkylation
Ether Int. : Piperazine : KI
1.0 : 5.0 : 0.1
80 °C (Reflux)
4.0
75 - 82%
3. Salt Formation
Free Base : Anhydrous HCl
1.0 : 2.05
0 - 5 °C
1.0
> 95%
Validated Experimental Protocol
This protocol is designed as a self-validating system. In-process control (IPC) checks are embedded to ensure the reaction is proceeding correctly before moving to the next phase.
Phase 1: Synthesis of Benzhydryl 2-chloroethyl ether
Setup: Equip a 500 mL 3-neck round-bottom flask with a pressure-equalizing dropping funnel, a reflux condenser, and an argon inlet.
Heating: Warm the mixture to 50 °C under a continuous argon sweep[1].
Kinetic Addition: Dissolve benzhydrol (5.0 g, 27 mmol) in dry benzene (6.5 mL). Add this solution dropwise over exactly 30 minutes to the heated mixture[1].
IPC Check: The solution should remain pale yellow. A shift to a deep orange/red indicates excessive carbocation pooling; if this occurs, slow the addition rate immediately.
Reflux: Once addition is complete, heat the mixture to reflux for 1.5 hours[1].
Workup: Cool to room temperature. Transfer to a separatory funnel and wash the organic layer with distilled water (3 x 50 mL) to remove the acid catalyst and excess 2-chloroethanol. Dry the organic phase over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield the intermediate as a viscous oil[1].
Phase 2: Alkylation to 1-(2-Benzhydryloxy-ethyl)-piperazine
Setup: In a clean 250 mL round-bottom flask, suspend anhydrous piperazine (11.6 g, 135 mmol) and Potassium Iodide (0.45 g, 2.7 mmol) in 100 mL of Acetonitrile (MeCN).
Activation: Heat the suspension to 80 °C until the piperazine fully dissolves.
Alkylation: Dissolve the benzhydryl 2-chloroethyl ether (~6.7 g, 27 mmol) in 20 mL MeCN and add it dropwise to the piperazine solution over 1 hour.
Reflux: Maintain reflux for 4 hours.
IPC Check: Perform TLC (Eluent: DCM:MeOH 9:1). The reaction is complete when the ether intermediate spot (
Rf≈0.8
) disappears, replaced by a strongly UV-active spot at
Rf≈0.3
.
Workup: Cool the mixture to 0 °C to precipitate the bulk of the excess piperazine. Filter off the solid. Concentrate the filtrate under vacuum. Dissolve the resulting residue in DCM (100 mL) and wash with water (3 x 50 mL) to extract any residual piperazine. Dry the organic layer (
Na2SO4
) and evaporate to yield the free base.
Phase 3: Dihydrochloride Salt Precipitation
Dissolution: Dissolve the isolated free base in 50 mL of anhydrous Ethyl Acetate (EtOAc).
Precipitation: Cool the solution to 0–5 °C in an ice bath. Slowly bubble anhydrous HCl gas (or add a titrated 2M HCl solution in diethyl ether) into the stirring mixture.
IPC Check: Periodically spot the mixture onto wet pH paper. Stop the HCl addition precisely when the pH reaches 2.0.
Crystallization: Stir the resulting slurry for 1 hour at 0 °C to ensure complete lattice formation and maximize crystal purity.
Isolation: Filter the white crystalline precipitate under a nitrogen blanket. Wash the filter cake with cold anhydrous EtOAc (20 mL) and dry in a vacuum oven at 40 °C for 12 hours to yield pure 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride.
References
Synthesis of benzhydryl 2-chloroethyl ether. PrepChem. Verified protocol for the acid-catalyzed etherification of benzhydrol and 2-chloroethanol.
Synthesis of benzhydryl ethers by a carbon-carbon bond-forming reaction using benzhydryl 2-chloroethyl ether. Screttas, C. G., & Micha-Screttas, M. (1982). The Journal of Organic Chemistry, 47(15), 3008-3011. Discusses the stability and synthesis of benzhydryl ether linkages.
Resolving HPLC peak tailing for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride
Introduction Welcome to the Technical Support Center. As scientists and researchers, we understand that achieving sharp, symmetrical peaks is fundamental to generating reliable and accurate HPLC data.
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the Technical Support Center. As scientists and researchers, we understand that achieving sharp, symmetrical peaks is fundamental to generating reliable and accurate HPLC data. However, when analyzing basic compounds such as 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride, peak tailing is a frequent and frustrating challenge. This distortion can compromise resolution, reduce sensitivity, and lead to inaccurate quantification[1].
This guide is designed to move beyond simple checklists. It provides a structured, in-depth troubleshooting framework grounded in the chemical principles that govern chromatographic separations. We will explore the "why" behind each experimental choice, empowering you to not only solve the immediate problem but also to build robust HPLC methods for any basic analyte you may encounter.
Section 1: Foundational FAQs - Understanding the Root Cause
This section addresses the fundamental questions surrounding peak tailing for basic compounds.
Q1: What is HPLC peak tailing and why is it a significant problem?
A: In an ideal chromatographic separation, the analyte peak should be symmetrical, resembling a Gaussian distribution. Peak tailing occurs when the latter half of the peak is broader than the front half[1][2]. This asymmetry is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As), where a value of 1.0 indicates perfect symmetry. A value greater than 1.2 is generally considered problematic[1][3].
Peak tailing is a critical issue for two main reasons:
Poor Resolution: Tailing peaks can overlap with adjacent peaks, making it difficult to separate and accurately identify components in a complex mixture[1][4].
Inaccurate Quantification: The distorted peak shape complicates integration by the chromatography data system, leading to inconsistent and erroneous area counts, which directly impacts the accuracy of quantitative results[1].
Q2: Why is 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride so susceptible to peak tailing?
A: The susceptibility of this compound is rooted in its chemical structure. The molecule contains a piperazine ring, which has two nitrogen atoms, making it a basic compound[5][6]. In typical reversed-phase mobile phases (pH > 3), these nitrogen atoms can become protonated, giving the analyte a positive charge.
The primary cause of peak tailing for basic compounds is a secondary retention mechanism involving electrostatic interaction with the stationary phase[2][3][7]. Standard silica-based columns have residual, unreacted silanol groups (Si-OH) on their surface. At a mobile phase pH above approximately 3.5-4.0, these silanol groups deprotonate to become negatively charged (Si-O⁻)[8]. The positively charged piperazine analyte then strongly interacts with these negatively charged silanol sites. This strong, secondary interaction, in addition to the primary hydrophobic retention, causes a portion of the analyte molecules to elute more slowly, resulting in a "tail"[9][10].
Q3: What is the pKa of the piperazine moiety and how does it influence the analysis?
A: The pKa is the pH at which a compound is 50% ionized and 50% unionized. Piperazine itself has two pKa values, typically around 5.3 and 9.7[5][11]. The exact pKa for a derivative like 1-(2-Benzhydryloxy-ethyl)-piperazine can vary, with one predicted pKa value being approximately 8.66[12].
Operating the HPLC method at a pH close to the analyte's pKa is a common cause of peak distortion because the analyte exists as a mixture of ionized and unionized forms, each with different retention characteristics[13][14]. For robust method development, it is a best practice to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa[15]. For a basic compound, this means operating at a pH < (pKa - 2) to ensure it is fully protonated or at a pH > (pKa + 2) to ensure it is in its neutral form.
Section 2: The Troubleshooting Workflow: A Systematic Approach
Effective troubleshooting requires a logical, step-by-step process. This workflow is designed to help you efficiently diagnose and resolve the cause of peak tailing, starting with the most impactful and easily adjustable parameters.
Below is a diagram outlining the logical progression of troubleshooting steps.
Technical Support Center: Stability and Troubleshooting for 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride
An in-depth guide to understanding and preventing the degradation of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride during storage. Welcome to the technical support center for 1-(2-Benzhydryloxy-ethyl)-piperazine d...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth guide to understanding and preventing the degradation of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride during storage.
Welcome to the technical support center for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its lifecycle in the laboratory. As a Senior Application Scientist, my goal is to provide you with not just procedures, but the scientific reasoning behind them, enabling you to proactively protect your materials and troubleshoot issues effectively.
Part 1: Frequently Asked Questions (FAQs) - Proactive Stability Management
This section addresses the most common initial queries regarding the storage and handling of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride.
Q1: What are the optimal storage conditions for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride to ensure long-term stability?
To maintain the integrity of the compound, stringent control of the storage environment is crucial. The molecule possesses two primary points of vulnerability: the ether linkage and the piperazine ring. The dihydrochloride salt form enhances stability compared to the free base, but it is also hygroscopic (absorbs moisture from the air).[1][2]
Table 1: Recommended Storage Conditions
Parameter
Recommendation
Rationale
Temperature
2-8°C (Refrigerated)
Low temperatures decelerate the kinetics of all potential degradation reactions, including hydrolysis and oxidation.[3][4]
Atmosphere
Store under an inert gas (Argon or Nitrogen)
Minimizes contact with atmospheric oxygen, thereby preventing oxidative degradation of the piperazine ring and autoxidation of the ether.[3]
Light
Store in an amber or opaque, light-resistant container
Protects the compound from photodegradation, as UV and visible light can provide the energy to initiate oxidative reactions and cleavage of chemical bonds.[3]
Moisture
Keep container tightly sealed in a dry environment (desiccator recommended)
The compound is hygroscopic. Absorbed moisture can initiate hydrolytic degradation of the ether linkage, which is catalyzed by the acidic nature of the dihydrochloride salt in aqueous conditions.[1]
Incompatibilities
Store away from strong bases and strong oxidizing agents
Strong bases will deprotonate the dihydrochloride salt to the more reactive free base. Strong oxidizers will directly attack the piperazine and ether moieties.[1]
Q2: I've noticed the color of my compound has changed from white to a yellowish or brownish tint. Does this indicate degradation?
Yes, a change in color is a strong visual indicator of chemical degradation. For piperazine-containing compounds, discoloration is often attributed to the oxidation of the piperazine ring .[3] This process can lead to the formation of various chromophoric (color-absorbing) byproducts, including N-oxides and ring-opened species. While the compound may still retain some activity, its purity is compromised, which can lead to inconsistent and unreliable experimental results.
Q3: My experimental results have become inconsistent, showing a loss of potency. Could degradation of the compound be the cause?
Absolutely. This is one of the most common functional consequences of compound degradation. The chemical decomposition of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride directly reduces the concentration of the active molecule in your stock. This leads to a lower effective concentration in your experiments, manifesting as reduced biological activity or inconsistent data. It is critical to perform a purity check if you suspect degradation is affecting your results.
Q4: The compound, which was previously soluble, is now difficult to dissolve or leaves a particulate residue. What is happening?
This issue often points to the formation of degradation products that have different solubility profiles than the parent compound. For instance, extensive oxidation or polymerization can lead to larger, less soluble molecules. Alternatively, if the degradation involves the loss of the hydrophilic piperazine dihydrochloride portion of the molecule, the resulting products may be less soluble in aqueous buffers.
Part 2: Troubleshooting Guide - Investigating and Identifying Degradation
If you suspect degradation, a systematic approach is needed to identify the cause and extent of the problem.
Q5: What are the primary chemical pathways through which this compound degrades?
There are two principal degradation mechanisms to consider, based on the compound's structure.
Acid-Catalyzed Hydrolysis of the Ether Linkage: The benzhydryloxy-ethyl bond is an ether linkage, which is susceptible to cleavage under acidic conditions.[5][6] Since the compound is a dihydrochloride salt, it creates an acidic microenvironment when exposed to moisture, effectively catalyzing its own degradation. This reaction cleaves the molecule into benzhydrol and 1-(2-hydroxyethyl)piperazine .
Oxidation of the Piperazine Ring and Ether: The nitrogen atoms in the piperazine ring are susceptible to oxidation, which can be triggered by atmospheric oxygen, light, or trace metal ion contaminants.[3][7] This can result in the formation of N-oxides and various ring-opened byproducts like formylated species .[3][7] Ethers are also known to undergo autoxidation in the presence of air and light to form unstable and potentially hazardous hydroperoxides.[5]
Below is a diagram illustrating these primary degradation pathways.
Caption: Predicted degradation pathways for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride.
Q6: I've followed the storage guidelines, but still suspect degradation. What is a logical workflow to diagnose the issue?
Even with proper storage, issues can arise from contaminated solvents, frequent handling, or batch-to-batch variability. Follow this troubleshooting workflow.
Caption: A logical workflow for troubleshooting suspected compound degradation.
Part 3: Analytical Protocols for Purity Assessment
Visual inspection is not enough. Quantitative analysis is required to confirm purity and identify degradation products. High-Performance Liquid Chromatography (HPLC) is a standard method for this purpose.[8]
Q7: How can I set up an HPLC-UV method to determine the purity of my compound?
This protocol provides a starting point for a stability-indicating reversed-phase HPLC method. A "stability-indicating" method is one that can separate the intact parent compound from its potential degradation products.
Protocol: Reversed-Phase HPLC-UV for Purity Analysis
Instrumentation:
A standard HPLC system equipped with a UV-Vis detector.
Chromatographic Conditions:
Column: C18 stationary phase (e.g., 4.6 mm x 150 mm, 5 µm particle size). The C18 column provides good retention for the relatively nonpolar benzhydryl group.
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water. The acid is crucial to ensure the piperazine nitrogens are consistently protonated, leading to sharp, symmetrical peaks.
Mobile Phase B: Acetonitrile (ACN).
Gradient: A gradient elution is recommended to separate the parent compound from both more polar (e.g., 1-(2-hydroxyethyl)piperazine) and less polar (e.g., benzhydrol) degradation products.
Start at 10-20% B.
Linearly increase to 90-95% B over 15-20 minutes.
Hold at 95% B for 2-3 minutes.
Return to initial conditions and equilibrate for 5 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C. Controlled temperature ensures run-to-run reproducibility.
Detection Wavelength: 210-220 nm. The benzhydryl group provides UV absorbance. A low wavelength is chosen to maximize sensitivity, although it may also detect more impurities.[8]
Injection Volume: 5-10 µL.
Sample Preparation:
Prepare a stock solution of your compound in a suitable solvent (e.g., 50:50 Water:Acetonitrile) at a concentration of approximately 1 mg/mL.
Dilute this stock solution with the initial mobile phase composition to a final concentration of ~50-100 µg/mL.
Filter the sample through a 0.45 µm syringe filter before injection to protect the column.
Analysis and Interpretation:
Inject a sample of a known fresh, high-purity "reference" standard if available.
Inject your test sample.
Compare the chromatograms. The purity of your sample can be calculated based on the area of the main peak relative to the total area of all peaks (Area % method).
The appearance of new peaks, especially those with retention times before (more polar) or after (less polar) the main peak, indicates the presence of degradation products.
Optimizing crystallization conditions for 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride
Welcome to the Technical Support Center for the crystallization of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride (CAS: 110407-21-1). As a highly polar dihydrochloride salt derived from a lipophilic benzhydryl free...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the crystallization of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride (CAS: 110407-21-1).
As a highly polar dihydrochloride salt derived from a lipophilic benzhydryl free base, this molecule presents unique thermodynamic challenges during isolation. This guide is engineered for process chemists and drug development professionals to troubleshoot common failure modes—specifically liquid-liquid phase separation (LLPS)—and establish robust, self-validating crystallization workflows.
Phase Behavior & LLPS Avoidance Logic
Before diving into specific troubleshooting steps, it is critical to understand the thermodynamic pathway of this molecule. Rapid supersaturation forces the system to cross the binodal curve before the spinodal curve, resulting in "oiling out" rather than crystalline nucleation[1][2].
Phase diagram logic for bypassing Liquid-Liquid Phase Separation (LLPS) during crystallization.
Frequently Asked Questions & Troubleshooting
Q1: Why does my 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride consistently "oil out" instead of forming a crystalline lattice?A1: Oiling out (LLPS) occurs when the solution becomes supersaturated at a temperature above the melting point of the solute in that specific solvent mixture[1]. Because the benzhydryl moiety is highly lipophilic and the dihydrochloride salt is highly polar, the molecule struggles to orient into a lattice quickly. When an antisolvent is added too rapidly, local supersaturation spikes. The system minimizes free energy by separating into a solute-rich liquid phase (an oil) rather than a solid[3]. This oil acts as a sink, heavily trapping process impurities and residual solvents[4].
Q2: What is the optimal solvent system to prevent LLPS and ensure high-purity crystals?A2: Relying on pure lower alcohols (like methanol) often leads to poor yields, while pure non-polar antisolvents (like heptane) instantly trigger LLPS. The optimal thermodynamic gradient is achieved using a moderately polar ester paired with an alcohol. Specifically, dissolving the free base in ethyl acetate (or isopropyl acetate) and introducing the hydrochloric acid via an isopropanol carrier (isopropanolic HCl) is highly effective. This specific ester/alcohol combination has been proven to yield stable crystalline forms without oiling out for structurally analogous benzhydryl piperazines, such as cetirizine dihydrochloride[5][6].
Q3: How do I control the metastable zone width (MSZW) during scale-up?A3: You must decouple salt formation from primary nucleation. If you add 2.0 equivalents of HCl all at once, the immediate formation of the dihydrochloride salt drastically narrows the MSZW, forcing a crash precipitation. By utilizing a partial acidification strategy (adding 0.5 eq HCl first), you form a highly soluble intermediate state. Introducing seed crystals at this stage bypasses the primary nucleation barrier, allowing the remaining 1.5 eq of HCl to drive controlled crystal growth rather than uncontrolled nucleation[3].
Quantitative Data: Solvent System Matrix
The table below summarizes the causality between solvent selection, dielectric constants, and resulting crystal quality.
Primary Solvent
Antisolvent / Acid Carrier
Est. Dielectric Constant (Mix)
LLPS Risk
Expected Yield
Crystal Morphology
Methanol
MTBE
~ 18.5
High
75%
Fine Needles (Poor Filtration)
Ethanol
Acetone
~ 22.0
Moderate
82%
Agglomerates
Ethyl Acetate
Isopropanol (IPA-HCl)
~ 12.5
Low
>90%
Blocky Prisms (Ideal)
Water
Tetrahydrofuran (THF)
~ 45.0
Very High
<60%
Amorphous / Gummy Mass
Self-Validating Reactive Crystallization Protocol
This protocol is designed as a self-validating system. By splitting the acid dosing and mandating a seeding step, the process inherently verifies that the system remains within the metastable zone. If the solution oils out at Step 2, the initial concentration is too high; if it fails to crystallize at Step 3, the seed bed is inactive.
Self-validating reactive crystallization workflow using partial acidification and seeding.
Step-by-Step Methodology:
Dissolution: Dissolve 1.0 equivalent of 1-(2-Benzhydryloxy-ethyl)-piperazine free base in 6.0 volumes of anhydrous Ethyl Acetate. Heat the reactor to 40°C under moderate agitation (200 RPM).
Initial Acidification (Nucleation Control): Slowly dose 0.5 equivalents of 2M Isopropanolic HCl (IPA-HCl) over 30 minutes.
Causality: This partial salt formation prevents a massive spike in supersaturation, keeping the system safely away from the LLPS binodal boundary.
Seeding: Introduce 1.0% w/w of pre-formed, high-purity 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride seed crystals. Age the suspension for 1 hour at 40°C.
Causality: The seeds provide a low-energy template for the molecules to orient into a lattice, bypassing the high activation energy required for spontaneous primary nucleation.
Final Acidification (Yield Maximization): Charge the remaining 1.6 equivalents of 2M IPA-HCl (providing a slight stoichiometric excess to ensure full dihydrochloride conversion) over 2 hours using a linear dosing profile.
Cooling & Isolation: Cool the slurry to 5°C at a strict, controlled rate of 0.1°C/min.
Filtration: Filter the resulting blocky prisms, wash with 2.0 volumes of cold Ethyl Acetate, and dry under vacuum at 50°C until constant weight is achieved.
References
WO2004050647A2 - Polymorphic forms of dihydrochloride salts of cetirizine and processes for preparation thereof.
A Practical Approach for Using Solubility to Design Cooling Crystallisations. ResearchGate.[Link]
(12) INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT). Googleapis.com.[Link]
Impurity Occurrence and Removal in Crystalline Products from Process Reactions. ACS Publications.[Link]
Technical Support Center: Stabilizing 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride Solutions
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and validated protocols to prevent the...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and validated protocols to prevent the oxidative degradation of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride in solution. This molecule, the active pharmaceutical ingredient in hydroxyzine dihydrochloride, is susceptible to oxidation, which can compromise its efficacy and safety. This resource is designed to help you maintain the integrity of your experimental solutions.
Understanding the Degradation Pathway: The Vulnerability of the Piperazine Ring
1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride contains a piperazine ring, a six-membered ring with two opposing nitrogen atoms. These nitrogen atoms are susceptible to oxidation, a common degradation pathway for many amine-containing pharmaceuticals.[1][2] The oxidation process can be initiated by factors such as exposure to atmospheric oxygen, light, and trace metal ions.[3]
The primary oxidation product is often the N-oxide, where an oxygen atom is added to one of the nitrogen atoms in the piperazine ring. This transformation can alter the molecule's pharmacological activity and introduce impurities into your formulation.[4]
Potential Oxidation Pathway
The following diagram illustrates the likely oxidative degradation of 1-(2-Benzhydryloxy-ethyl)-piperazine.
Caption: Potential oxidation of the parent molecule to its N-oxide derivative.
Frequently Asked Questions (FAQs)
Q1: What are the initial signs of oxidation in my solution?
A1: Visual indicators of oxidation can include a change in the solution's color, often to a yellow or brown hue, or the formation of a precipitate.[5] However, significant oxidation can occur before any visible changes. Therefore, analytical methods like High-Performance Liquid Chromatography (HPLC) are crucial for early detection.[5][6]
Q2: At what pH is the compound most stable?
A2: Generally, the stability of amine-containing compounds is pH-dependent. Hydroxyzine hydrochloride injection is formulated at a pH of 3.5-6.[7] Maintaining a slightly acidic pH can help to protonate the nitrogen atoms in the piperazine ring, which can reduce their susceptibility to oxidation.
Q3: What types of antioxidants are most effective for this compound?
A3: For amine-containing active pharmaceutical ingredients, water-soluble antioxidants are often more effective than those that are poorly soluble in water.[8] Ascorbic acid and propyl gallate are examples of effective water-soluble antioxidants.[8] Butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA) are also common choices for inhibiting oxidative degradation.[5][9]
Q4: Can trace metals in my buffer accelerate oxidation?
A4: Yes, trace metal ions, particularly copper (Cu2+), can act as catalysts for the oxidation of piperazine.[3] Iron (Fe2+), nickel (Ni2+), and chromium (Cr3+) have been shown to be weaker catalysts.[3] It is advisable to use high-purity water and reagents or to include a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester these metal ions.
Q5: How should I store my solutions to minimize oxidation?
A5: To ensure long-term stability, solutions should be stored under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[1][5] They should also be protected from light by using amber vials or by wrapping the container in foil.[5][7] Storing solutions at a controlled, cool temperature (e.g., 2-8°C) will also slow down the rate of degradation.[1][5]
Troubleshooting Guide
Symptom
Possible Cause
Recommended Solution
Color change in solution (yellowing/browning)
Oxidation of the piperazine ring.
Review storage conditions. Ensure the solution is protected from light and oxygen. Consider adding an antioxidant.[5]
Appearance of new peaks in HPLC analysis
Degradation of the compound, likely due to oxidation.
Perform a forced degradation study to identify potential degradation products.[10] Use a validated stability-indicating analytical method to monitor purity.[5]
Decreased potency or inconsistent experimental results
Loss of the active compound due to degradation.
Prepare fresh solutions more frequently. Implement the stabilization strategies outlined in this guide.
Precipitate formation
Formation of insoluble degradation products or salt precipitation due to pH shifts.
Check the pH of the solution. Filter the solution through a 0.22 µm filter. Re-evaluate the formulation for excipient compatibility.
Troubleshooting Workflow
Caption: A logical workflow for troubleshooting solution instability.
Recommended Protocols
Protocol 1: Preparation of a Stabilized Solution
This protocol describes the preparation of a stock solution of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride with the inclusion of an antioxidant and a chelating agent to prevent oxidative degradation.
Solvent Preparation: To a clean, sterile amber glass vial, add the desired volume of high-purity water.
Deoxygenation: Purge the water with an inert gas (nitrogen or argon) for at least 15 minutes to remove dissolved oxygen.
Addition of Stabilizers:
Add ascorbic acid to a final concentration of 0.01% to 0.1% (w/v).
Add disodium EDTA to a final concentration of 0.01% to 0.05% (w/v).
Gently swirl the vial until the stabilizers are fully dissolved.
pH Adjustment: Adjust the pH of the solution to a range of 4.0-5.5 using a suitable buffer or dilute acid/base.
Dissolution of API: Add the 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride to the stabilized solvent to achieve the desired final concentration. Mix gently until completely dissolved.
Inert Gas Blanket: Before sealing the vial, flush the headspace with the inert gas.
Storage: Store the sealed vial at 2-8°C, protected from light.
Protocol 2: Stability-Indicating HPLC Method for Monitoring Oxidation
This protocol provides a general framework for an HPLC method to separate the parent compound from its potential N-oxide degradation product. Method development and validation will be required for your specific instrumentation and application.
HPLC Parameter
Recommendation
Column
C18 reverse-phase, 5 µm particle size, 4.6 x 250 mm
Mobile Phase A
0.1% Formic acid in water
Mobile Phase B
Acetonitrile
Gradient
Start with a low percentage of Mobile Phase B and gradually increase to elute the parent compound and any degradation products. A typical starting point could be a gradient from 5% to 95% B over 20 minutes.
Flow Rate
1.0 mL/min
Column Temperature
30°C
Detection Wavelength
UV detection at the absorbance maximum of the parent compound (a photodiode array detector is recommended for method development).
Injection Volume
10 µL
Analysis:
The N-oxide degradation product is expected to be more polar and therefore elute earlier than the parent compound.
The appearance and growth of a new peak, especially one with a shorter retention time, can indicate oxidative degradation.[5]
Quantify the percentage of the degradation product by comparing its peak area to the total peak area of all related substances.
References
Google Patents. (n.d.). Drug formulations using water soluble antioxidants.
ResearchGate. (n.d.). Metabolism of hydroxyzine to racemic cetirizine (RS-cetirizine) and a metabolite with sedation but no antihistaminic effect.
RSC Publishing. (2018, December 6). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution.
Biosynce Blog. (2025, August 4). What are the stability conditions of piperazine?.
A Review on Analytical Methods for Piperazine Determination. (2024, December 27).
American Chemical Society. (n.d.). Degradation of hydroxyzine under solar and ultraviolet light in varying conditions | Poster Board #1200.
Scribd. (2022, September 20). Analytical Methods for Piperazine Detection | PDF | High Performance Liquid Chromatography.
Isaac Scientific Publishing. (2019, January 29). The Stability Study of a Novel Phenylpiperazine Derivative.
JOCPR. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV.
Google Patents. (n.d.). Purification of piperazine.
Benchchem. (n.d.). Technical Support Center: Prevention of Oxidation in Piperidine Compounds.
N-nitrosamine Mitigation with Nitrite Scavengers in Oral Pharmaceutical Drug Products. (2023, May 3).
NTU Journal. (2022, September 18). A Review on Analytical Methods for Piperazine Determination.
PMC. (2025, August 9). Synthesis of piperazine-based benzimidazole derivatives as potent urease inhibitors and molecular docking studies.
BOC Sciences. (n.d.). Hydroxyzine: Definition, Mechanism of Action and Application.
Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. (n.d.).
Mechanism of action of amine-type antioxidants at temperatures above 110 °C. (n.d.).
Longchang Chemical. (2023, December 25). Which kinds of antioxidants are there? Classification of common antioxidants.
A Comparative Guide to Validating LC-MS/MS Methods for the Quantification of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride
For researchers, scientists, and drug development professionals, the accurate and reliable quantification of drug candidates in biological matrices is a cornerstone of preclinical and clinical research. This guide provid...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, the accurate and reliable quantification of drug candidates in biological matrices is a cornerstone of preclinical and clinical research. This guide provides an in-depth, objective comparison of two liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride, a small molecule of pharmaceutical interest. We will explore the validation of a modern, streamlined method utilizing a stable isotope-labeled (SIL) internal standard and protein precipitation, and compare its performance against a more traditional approach employing a structural analog internal standard with liquid-liquid extraction.
This guide is grounded in the principles of bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the harmonized International Council for Harmonisation (ICH) M10 guideline.[1][2][3][4][5][6][7] The experimental data presented, while hypothetical, is designed to be realistic and illustrative of the performance differences between the two methodologies.
The Critical Role of Method Validation in Drug Development
The objective of validating a bioanalytical method is to demonstrate that it is suitable for its intended purpose.[1][4] This ensures the integrity and reliability of the concentration data used to make critical decisions regarding a drug's safety and efficacy.[1] A fully validated method provides confidence that the measured analyte concentration is accurate and precise.[3][8][9]
This guide will walk through the key validation parameters, explaining the "why" behind each experimental choice and providing a transparent comparison of two distinct LC-MS/MS workflows.
Methodologies Under Comparison
Method A: The Modern Approach represents a contemporary, high-throughput methodology. Its key features include:
Sample Preparation: Protein Precipitation (PPT) - A simple and rapid technique.
Internal Standard (IS): Stable Isotope-Labeled (SIL) Internal Standard - Considered the "gold standard" for its ability to mimic the analyte's behavior during sample processing and analysis.[10][11][12][13]
Method B: The Traditional Approach reflects an older, more labor-intensive workflow. Its key features are:
Sample Preparation: Liquid-Liquid Extraction (LLE) - A more complex and time-consuming extraction technique.
Internal Standard (IS): Structural Analog Internal Standard - A compound with a similar chemical structure to the analyte, but not isotopically labeled.[10][11][13]
Experimental Workflows
The following diagrams illustrate the experimental workflows for both Method A and Method B.
Caption: Method A Experimental Workflow.
Caption: Method B Experimental Workflow.
Detailed Experimental Protocols
Method A: Protein Precipitation with SIL-IS
Sample Preparation:
To 50 µL of human plasma in a 96-well plate, add 200 µL of acetonitrile containing the stable isotope-labeled internal standard (SIL-IS).
Seal the plate and vortex for 2 minutes to precipitate proteins.
Centrifuge the plate at 4000 rpm for 10 minutes.
Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.[12]
LC-MS/MS Analysis:
LC System: Standard UHPLC system.
Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm).
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.
Gradient: A suitable gradient to ensure separation from endogenous matrix components.
To 100 µL of human plasma, add 25 µL of the structural analog internal standard solution.
Add 50 µL of a suitable buffer (e.g., ammonium acetate).
Add 500 µL of an organic extraction solvent (e.g., methyl tert-butyl ether).
Vortex for 5 minutes.
Centrifuge at 4000 rpm for 10 minutes.
Transfer the upper organic layer to a new set of tubes.
Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.
Reconstitute the dried residue in 100 µL of the mobile phase.
LC-MS/MS Analysis:
LC-MS/MS conditions are kept consistent with Method A to allow for a direct comparison of the sample preparation techniques and internal standard performance.
Bioanalytical Method Validation: A Head-to-Head Comparison
The following sections detail the validation parameters and present a comparative analysis of the performance of Method A and Method B. The acceptance criteria are based on the FDA and ICH M10 guidelines.[1][3][4][6][8]
Specificity and Selectivity
Specificity is the ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[9][14]
Experiment: Analysis of blank plasma from at least six different sources to check for interferences at the retention times of the analyte and internal standard.
Acceptance Criteria: No significant interfering peaks at the retention time of the analyte and IS.
Parameter
Method A (Modern)
Method B (Traditional)
Interference in Blank Plasma
No significant interferences observed.
Minor interferences observed in 2 out of 6 lots.
Selectivity
High
Acceptable
Expert Insight: The higher selectivity of Method A is likely due to the cleaner sample extract obtained from protein precipitation and the highly specific detection of the SIL-IS, which co-elutes perfectly with the analyte.
Linearity and Range
Linearity assesses the method's ability to produce test results that are directly proportional to the analyte concentration.[15]
Experiment: A calibration curve consisting of a blank sample, a zero sample (with IS), and at least six to eight non-zero calibrators are analyzed.[8]
Acceptance Criteria: The coefficient of determination (r²) should be ≥ 0.99. Back-calculated concentrations of the standards should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ).[8]
Parameter
Method A (Modern)
Method B (Traditional)
Calibration Range
1 - 1000 ng/mL
5 - 1000 ng/mL
Correlation Coefficient (r²)
> 0.998
> 0.995
Accuracy of Standards
All within ±10% (±15% at LLOQ)
All within ±15% (±18% at LLOQ)
Expert Insight: Method A demonstrates a wider linear range, particularly at the lower end, which is advantageous for studies where low drug concentrations are expected.
Accuracy and Precision
Accuracy is the closeness of the measured value to the true value, while precision is the degree of scatter between a series of measurements.[3][9]
Experiment: Analysis of Quality Control (QC) samples at a minimum of four concentration levels (LLOQ, Low, Mid, High) in at least five replicates.[9] This is performed within a single run (intra-day) and across multiple days (inter-day).
Acceptance Criteria: The mean accuracy should be within 85-115% of the nominal concentration (80-120% for LLOQ). The precision (%CV) should not exceed 15% (20% for LLOQ).[8][9][16]
Table 1: Intra-day and Inter-day Accuracy and Precision
Method A (Modern)
Nominal Conc. (ng/mL)
Intra-day Accuracy (%)
Intra-day Precision (%CV)
Inter-day Accuracy (%)
Inter-day Precision (%CV)
LLOQ
1
98.5
6.8
102.3
8.5
Low QC
3
101.2
4.5
99.8
5.2
Mid QC
500
97.8
3.1
100.5
4.1
High QC
800
102.5
2.5
101.9
3.3
Method B (Traditional)
Nominal Conc. (ng/mL)
Intra-day Accuracy (%)
Intra-day Precision (%CV)
Inter-day Accuracy (%)
Inter-day Precision (%CV)
LLOQ
5
95.2
12.5
105.8
14.2
Low QC
15
103.1
9.8
98.7
11.5
Mid QC
500
96.5
7.5
101.3
8.9
High QC
800
104.8
6.2
103.1
7.8
Expert Insight: Method A consistently demonstrates superior accuracy and precision. This is largely attributed to the SIL-IS, which effectively compensates for variability during sample preparation and ionization in the mass spectrometer.[10][11]
Matrix Effect
The matrix effect is the suppression or enhancement of ionization of the analyte due to co-eluting components from the biological matrix.[3]
Experiment: The response of the analyte in post-extraction spiked blank plasma is compared to the response of the analyte in a neat solution. This is performed at low and high QC concentrations.
Acceptance Criteria: The CV of the IS-normalized matrix factor should be ≤ 15%.
Parameter
Method A (Modern)
Method B (Traditional)
Matrix Effect (%CV)
4.2%
13.8%
Expert Insight: The significantly lower matrix effect in Method A is a direct result of the SIL-IS co-eluting with the analyte and experiencing the same degree of ionization suppression or enhancement, thus effectively normalizing the analyte response.[10]
Stability
The stability of the analyte in the biological matrix under various storage and handling conditions must be evaluated.[17]
Experiment: QC samples are subjected to different conditions (e.g., freeze-thaw cycles, short-term bench-top storage, long-term storage) and the concentrations are compared to freshly prepared samples.
Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.
Table 2: Stability Data
Stability Condition
Method A (Modern) (% Change)
Method B (Traditional) (% Change)
3 Freeze-Thaw Cycles
-3.5%
-8.2%
24h at Room Temp
-2.1%
-6.5%
30 Days at -80°C
-4.2%
-9.8%
Expert Insight: Both methods demonstrate acceptable stability. However, the greater consistency of Method A suggests that the simpler protein precipitation workflow may introduce less variability and potential for degradation during sample processing.
Conclusion: The Superiority of a Modernized Approach
The validation data clearly demonstrates that Method A, the modern approach utilizing a stable isotope-labeled internal standard and protein precipitation, offers significant advantages over the traditional Method B.
Caption: Summary of Method Comparison.
While both methods can be validated to meet regulatory requirements, Method A provides more robust, reliable, and higher-quality data. The investment in a stable isotope-labeled internal standard and the adoption of a streamlined sample preparation technique like protein precipitation pays dividends in terms of data integrity, sample throughput, and overall confidence in the bioanalytical results. For drug development programs where speed and accuracy are paramount, the modern approach is the clear choice for the quantification of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride and other small molecule drug candidates.
References
ICH M10 on bioanalytical method validation - Scientific guideline. (2023, January 13). European Medicines Agency. Retrieved from [Link]
Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency. Retrieved from [Link]
LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. (2020, December 8). KCAS Bio. Retrieved from [Link]
Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. (2024, April 4). Lambda Therapeutic Research. Retrieved from [Link]
Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency. Retrieved from [Link]
Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? (2023, December 11). BioPharma Services. Retrieved from [Link]
ICH M10 Bioanalytical Method Validation. (2022, May 24). International Council for Harmonisation. Retrieved from [Link]
The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. Retrieved from [Link]
Selection of Internal Standards for LC-MS/MS Applications. (n.d.). Cerilliant. Retrieved from [Link]
ICH Harmonised Guideline M10 Bioanalytical Method Validation and Study Sample Analysis to be implemented by PQT/MED. (2023, May 1). World Health Organization. Retrieved from [Link]
The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. Retrieved from [Link]
Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Resolve Mass Spectrometry. Retrieved from [Link]
M10 Bioanalytical Method Validation and Study Sample Analysis. (2022, November). U.S. Food and Drug Administration. Retrieved from [Link]
Singh, S. K., & Singh, S. (2015). Bioanalytical method validation: An updated review. Journal of Pharmaceutical and Biomedical Analysis, 105, 115-125. Retrieved from [Link]
ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022, July 25). European Medicines Agency. Retrieved from [Link]
ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. (2023, January 25). ECA Academy. Retrieved from [Link]
Guidance for Industry: Bioanalytical Method Validation. (2018, May). U.S. Food and Drug Administration. Retrieved from [Link]
How to validate a bioanalytical LC-MS/MS method for PK studies? (2025, May 29). Patsnap. Retrieved from [Link]
Abdessadek, M., et al. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Journal of Applied Pharmaceutical Science, 13(8), 001-010. Retrieved from [Link]
Validation of an LC-MS/MS method for the quantification IOA-289 in human plasma and its application in a first-in-human clinical trial. (2022, August 5). Journal of Chromatography B, 1208, 123397. Retrieved from [Link]
Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. (2024, September 23). Emery Pharma. Retrieved from [Link]
Development and Validation of A LC–MS/MS Method for The Quantification of The Checkpoint Kinase 1 Inhibitor Sra737 in Human Plasma. (2017, July 10). Bioanalysis, 9(13), 1035-1044. Retrieved from [Link]
Designing LCMS Studies with the FDA in Mind from the Start. (2024, November 6). Agilex Biolabs. Retrieved from [Link]
A Comparative Guide to Intermediates in Cetirizine Synthesis: Benchmarking Against 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride
Introduction: The Synthetic Backbone of a Modern Antihistamine Cetirizine, marketed under trade names like Zyrtec, is a highly selective, second-generation H1 receptor antagonist, pivotal in the management of allergic co...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Synthetic Backbone of a Modern Antihistamine
Cetirizine, marketed under trade names like Zyrtec, is a highly selective, second-generation H1 receptor antagonist, pivotal in the management of allergic conditions such as urticaria and rhinitis.[1][2] Unlike its predecessors, Cetirizine exhibits minimal sedative effects due to its limited ability to cross the blood-brain barrier, a property directly linked to its chemical structure.[2][3][4] The efficacy and purity of the final active pharmaceutical ingredient (API) are critically dependent on the synthetic route chosen and, most importantly, on the quality of the key chemical intermediates used in its production.
This guide provides an in-depth comparison of the primary intermediates employed in the synthesis of Cetirizine. We will analyze established precursors such as 1-[(4-chlorophenyl)(phenyl)-methyl]piperazine and 2-{4-[(4-chlorophenyl)-(phenyl)methyl]piperazin-1-yl}ethanol against the specified compound, 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride . This analysis is grounded in synthetic efficiency, impurity profiling, and process scalability, offering researchers and drug development professionals a comprehensive framework for strategic decision-making in API manufacturing.
Overview of Primary Synthetic Pathways for Cetirizine
The industrial synthesis of Cetirizine is not monolithic; several routes have been developed, each presenting a unique set of advantages and challenges. These pathways generally converge on the construction of the core molecule by linking a benzhydrylpiperazine moiety to an ethoxy-acetic acid side chain. The choice of intermediate profoundly influences the reaction conditions, overall yield, and the nature of process-related impurities.[1][2]
The diagram below illustrates the major convergent points in Cetirizine synthesis, highlighting the position of key intermediates.
Caption: Major synthetic routes to Cetirizine, showcasing key intermediate convergence points.
Deep Dive into Key Synthetic Intermediates
The Workhorse Intermediate: 1-[(4-chlorophenyl)(phenyl)-methyl]piperazine
This compound is arguably the most common and critical building block in many Cetirizine synthesis campaigns.[2][5] It is typically synthesized from 4-chlorobenzhydryl chloride and piperazine.[4]
Role in Synthesis: It serves as the nucleophilic core, undergoing N-alkylation with an appropriate 2-carbon ethoxy-acetic acid synthon to form the final Cetirizine backbone.[5][6]
Advantages: The synthesis is relatively straightforward, and the intermediate is generally stable. Its use allows for flexibility in the choice of the alkylating agent (e.g., ester, amide, or nitrile derivatives of 2-(2-chloroethoxy)acetic acid), which can be optimized for yield and purity.[2][7]
Challenges: The initial reaction to form this intermediate can sometimes lead to disubstituted piperazine impurities if reaction conditions are not carefully controlled.
The Hydroxylated Precursor: 2-{4-[(4-chlorophenyl)-(phenyl)methyl]piperazin-1-yl}ethanol
This intermediate is often prepared from 1-[(4-chlorophenyl)(phenyl)-methyl]piperazine by reacting it with 2-chloroethanol or ethylene oxide. It is also the core structure of Hydroxyzine, from which Cetirizine is a metabolite.[4]
Role in Synthesis: This alcohol intermediate undergoes O-alkylation with an activated acetic acid derivative, such as sodium chloroacetate, to yield Cetirizine.[5] This route can be more economical as it utilizes simpler alkylating agents.[5]
Advantages: The O-alkylation step can sometimes offer better yields and a cleaner impurity profile compared to the N-alkylation of the parent piperazine.
Challenges: Requires an additional synthetic step from the primary piperazine intermediate, which can impact overall process efficiency.
The Parent Compound Route: Hydroxyzine
As Cetirizine is the primary human metabolite of Hydroxyzine, a first-generation antihistamine, a direct oxidation route is a viable and attractive synthetic strategy.[1][4]
Role in Synthesis: Hydroxyzine is directly oxidized, often using a catalyst like Palladium on carbon (Pd/C), to convert the terminal ethanol group into a carboxylic acid, thereby forming Cetirizine.[1]
Advantages: This route significantly shortens the synthesis process, potentially leading to faster production and lower costs.[1][2]
Challenges: The oxidation reaction must be highly selective to avoid side reactions and degradation of the benzhydryl group. Achieving high conversion rates (95-99%) and selectivity (90-98%) requires careful optimization of catalysts and reaction conditions.[1]
The Subject of Comparison: 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride
A structural analysis of this compound reveals that it is an isomer of a key fragment of Cetirizine. In Cetirizine, the benzhydryl group is attached to the piperazine nitrogen, and the ethoxyacetic acid group is attached to the other nitrogen. In 1-(2-Benzhydryloxy-ethyl)-piperazine, the benzhydryl group is part of an ether linkage on the side chain.
Potential Role: This compound is not a standard intermediate in the widely published, mainstream synthetic routes for Cetirizine. It is more likely to be a process-related impurity or a byproduct . It could potentially arise if the starting materials for the side-chain construction are impure. For instance, if 2-(benzhydryloxy)ethanol were to react with piperazine, it could lead to this structure. Given its structural similarity, it could also be synthesized for use as an analytical reference standard to detect and quantify such impurities in the final API.[8][9]
Synthetic Utility (Hypothetical): A synthetic route using this compound to produce Cetirizine would be highly unconventional and likely inefficient, requiring cleavage of the ether bond and re-formation of the correct linkage, which is synthetically challenging and economically unviable.
Comparative Analysis: Performance and Purity
The choice of intermediate has profound implications for the entire manufacturing process. Below is a comparative summary based on key performance indicators.
Uses simpler, more accessible alkylating agents.[5]
Adds a step to the process; potential for over-alkylation.
Hydroxyzine
Direct Oxidation
High (Yield not specified, but high conversion/selectivity)[1]
Shortest route, potentially faster and more economical.[1][2]
Requires precise catalytic control to ensure selectivity and avoid degradation.[1]
1-(2-Benzhydryloxy-ethyl)-piperazine
N/A (Likely Impurity)
N/A
N/A
Its presence indicates a side reaction or impure raw materials. Difficult to separate from the final product due to similar polarity.[8]
Experimental Protocols and Analytical Characterization
Trustworthy manufacturing relies on robust and validated protocols for both synthesis and analysis.
Protocol 1: Synthesis of Cetirizine from 1-[(4-chlorophenyl)(phenyl)-methyl]piperazine
This protocol describes a common N-alkylation approach.
Caption: Experimental workflow for the synthesis of Cetirizine Dihydrochloride via N-alkylation.
Step-by-Step Methodology:
Reactor Charging: In a suitable reactor, charge 1-[(4-chlorophenyl)phenylmethyl]piperazine (1.0 equivalent), sodium carbonate (2.5 equivalents), and toluene (10 volumes). Begin agitation.[6]
Side-Chain Preparation: In a separate vessel, prepare an aqueous solution of sodium 2-(2-chloroethoxy)acetate by dissolving 2-chloroethoxyacetic acid (1.2 equivalents) and sodium hydroxide (1.2 equivalents) in water.[6]
Alkylation Reaction: Heat the main reactor contents to 80-85°C. Once at temperature, slowly add the aqueous side-chain solution over 1-2 hours. Maintain the reaction temperature and continue stirring.[6]
Reaction Monitoring: Monitor the reaction's progress using a suitable chromatographic method (e.g., HPLC or TLC) until the starting piperazine intermediate is consumed (typically 8-12 hours).[6]
Workup: Cool the reaction mixture to room temperature. Add water (5 volumes) and stir. Separate the organic and aqueous layers. Extract the aqueous layer with toluene. Combine all organic layers, wash with brine, and dry over anhydrous sodium sulfate.[6]
Isolation of Free Base: Concentrate the organic layer under reduced pressure to obtain crude Cetirizine as an oil.[6]
Salt Formation: Dissolve the crude Cetirizine oil in acetone (10 volumes) and cool the solution to 0-5°C. Slowly add a solution of hydrochloric acid in isopropanol (2.2 equivalents) dropwise, ensuring the temperature remains below 10°C.[6]
Crystallization and Drying: A white precipitate of Cetirizine dihydrochloride will form. Stir the resulting slurry at 0-5°C for 2-4 hours to ensure complete precipitation. Filter the solid, wash with cold acetone, and dry under vacuum at 40-45°C to a constant weight.[6]
Protocol 2: Analytical Quality Control by HPLC
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for quantifying Cetirizine and detecting any process-related impurities, including structural isomers like 1-(2-Benzhydryloxy-ethyl)-piperazine.[9][11]
Caption: Standard workflow for the quality control analysis of Cetirizine and its intermediates by RP-HPLC.
Typical HPLC Method Parameters:
Column: A reverse-phase C8 or C18 column (e.g., Eclipse XDB C8, 150 mm × 4.6 mm, 5 µm).[11]
Mobile Phase: A buffered mixture of aqueous and organic solvents. A common example is a mixture of 0.05 M potassium dihydrogen phosphate (KH2PO4) buffer (adjusted to pH 3.5-7.0) and acetonitrile in a 65:35 or 60:40 v/v ratio.[11][12][13]
Limit of Detection (LOD) / Quantification (LOQ): A validated method should have a high sensitivity, with a typical LOQ around 0.25-1 µg/mL and an LOD around 0.056-0.2 µg/mL.[11][12]
This method effectively separates Cetirizine from its potential precursors and degradation products, ensuring the final API meets stringent pharmacopeial purity requirements.[8][14]
Conclusion and Future Outlook
The synthesis of Cetirizine is a well-optimized process where the choice of intermediate is a critical determinant of efficiency, cost, and final product quality.
1-[(4-chlorophenyl)(phenyl)-methyl]piperazine remains a foundational intermediate due to its versatility and the extensive process knowledge surrounding its use.
The route via 2-{4-[(4-chlorophenyl)-(phenyl)methyl]piperazin-1-yl}ethanol offers an economical alternative by employing simpler reagents for the final alkylation step.
Direct oxidation of Hydroxyzine represents the most atom-economical and shortest path, making it highly attractive for large-scale manufacturing, provided the catalytic process is precisely controlled.
In contrast, 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride is not a viable synthetic intermediate for producing Cetirizine. Its structural arrangement makes it more relevant as a potential process-related impurity. Drug development professionals should therefore focus on procuring this compound as an analytical standard to build robust, self-validating quality control systems that can detect and quantify its presence, ensuring the purity and safety of the final Cetirizine API.
Future research will likely continue to focus on refining the catalytic oxidation of Hydroxyzine and exploring novel green chemistry approaches to further streamline the synthesis, reduce waste, and enhance the overall sustainability of Cetirizine production.
References
Different Synthetic Routes of Cetirizine Dihydrochloride Along with Their Comparative Analysis and Clinical Efficacy: A Comprehensive Review. (2024). ResearchGate. Available at: [Link]
Cetirizine EP Impurities & USP Related Compounds. SynThink. Available at: [Link]
Different Synthetic Routes of Cetirizine Dihydrochloride Along with Their Comparative Analysis and Clinical Efficacy. (2024). ResearchGate. Available at: [Link]
Identification, Characterization and Synthesis of Process Related Unknown Impurity in Cetirizine Dihydrochloride. (2016). ResearchGate. Available at: [Link]
Synthesis method of cetirizine hydrochloride intermediate. (2014). Google Patents.
CETIRIZINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. (2020). Gpatindia. Available at: [Link]
New Manufacturing Procedure of Cetirizine. (2012). American Chemical Society. Available at: [Link]
Synthesis, characterization and biological activities of cetirizine analogues. (2012). ResearchGate. Available at: [Link]
Identification, Characterization and Synthesis of Process Related Unknown Impurity in Cetirizine Dihydrochloride. (2016). Asian Journal of Chemistry. Available at: [Link]
1-[2-(Benzhydryloxy)ethyl]-4-(3-phenylpropyl)piperazine dihydrochloride. PubChem. Available at: [Link]
Cetirizine-impurities. Pharmaffiliates. Available at: [Link]
Cetirizine Impurities. SynZeal. Available at: [Link]
New Simple Spectrophotometric Methods for Determination of Cetirizine in Presence of Its Oxidative Degradate in Pure Form and. (2016). ResearchGate. Available at: [Link]
Determination of stress-induced degradation products of cetirizine dihydrochloride by a stability-indicating RP-HPLC method. (2014). PMC. Available at: [Link]
A SIMPLE AND STRAIGHTFORWARD SYNTHESIS OF ANTIHISTAMINIC DRUG CETIRIZINE. (2010). International Journal of Applied Biology and Pharmaceutical Technology. Available at: [Link]
A Large-Scale Synthesis of Enantiomerically Pure Cetirizine Dihydrochloride Using Preparative Chiral HPLC. (2001). ACS Publications. Available at: [Link]
Validating a Stability Indicating HPLC Method for Kinetic Study of Cetirizine Degradation in Acidic and Oxidative Conditions. (2012). PMC. Available at: [Link]
Extractive spectrophotometric determination of cetirizine dihydrochloride in pure and pharmaceutical preparations. (2007). Journal of Food and Drug Analysis. Available at: [Link]
Cetirizine Synthesis. Scribd. Available at: [Link]
Method for detecting related substances in cetirizine hydrochloride sample. (2019). Google Patents.
Synthesis of Cetirizine dihydrochloride from 1-[(4-chlorophenyl)(phenyl)-methyl]piperazine in the presence of methyl 2-(2-chloroethoxy)amide or methyl 2-(2-chloroethoxy)acetate. (2024). ResearchGate. Available at: [Link]
Comparative stability of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride and free base
Comparative Stability Guide: 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride vs. Free Base Executive Summary 1-(2-Benzhydryloxy-ethyl)-piperazine is a pivotal intermediate in the synthesis of several blockbuster ant...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Stability Guide: 1-(2-Benzhydryloxy-ethyl)-piperazine Dihydrochloride vs. Free Base
Executive Summary
1-(2-Benzhydryloxy-ethyl)-piperazine is a pivotal intermediate in the synthesis of several blockbuster antihistamines, including cetirizine and hydroxyzine. During drug development and active pharmaceutical ingredient (API) scale-up, scientists must choose between handling this compound as a free base (CAS 60703-69-7) or as a dihydrochloride salt (CAS 110407-21-1). This guide objectively compares the physicochemical stability of both forms, providing mechanistic insights and self-validating experimental protocols to guide formulation and synthetic workflows.
Mechanistic Causality: Why Salt Formation Dictates Stability
The stability differential between the free base and the dihydrochloride salt is rooted in electronic availability and solid-state thermodynamics.
Oxidative Susceptibility : The free base form contains two basic nitrogens within its piperazine ring. These secondary and tertiary amines possess highly nucleophilic lone pairs of electrons that are inherently susceptible to autoxidation and reaction with reactive oxygen species (ROS), leading to the formation of N-oxides and subsequent cleavage products [1]. In contrast, the dihydrochloride salt protonates both piperazine nitrogens. This conversion to an alkylammonium ion ties up the lone pairs, significantly raising the oxidation potential and rendering the molecule thermodynamically stable against oxidative degradation.
Physical State and Hygroscopicity : The free base is typically a viscous oil or a low-melting amorphous solid. This state lacks a defined crystal lattice, making it highly prone to absorbing atmospheric moisture, which can act as a vector for trace hydrolysis of the benzhydryl ether linkage over time. The dihydrochloride form establishes a robust, high-energy crystal lattice. This crystalline state minimizes surface area exposure to environmental moisture and oxygen, drastically extending the compound's shelf life.
Figure 1: Mechanistic pathways of oxidative stress in free base vs dihydrochloride salt forms.
Quantitative Data Comparison
The following table summarizes the key physicochemical properties and stability metrics of both forms, derived from empirical scale-up data.
Property / Metric
Free Base (CAS 60703-69-7)
Dihydrochloride (CAS 110407-21-1)
Impact on R&D & Manufacturing
Molecular Weight
296.41 g/mol
369.33 g/mol
Requires stoichiometric adjustment during synthesis.
Physical State
Viscous liquid / amorphous solid
Crystalline powder
Salt allows for automated powder dispensing and weighing.
Oxidative Stability
Low (Forms N-oxides rapidly)
High (Resists ROS attack)
Salt eliminates the need for strict inert-gas storage.
Hygroscopicity
High (Readily absorbs moisture)
Low to Moderate
Salt prevents moisture-induced degradation.
Ambient Shelf Life
< 3 months (requires < 4°C, N
2
)
> 24 months (room temperature)
Salt significantly reduces cold-chain logistics costs.
Self-Validating Experimental Protocols
To objectively verify these stability claims in your own laboratory, the following self-validating workflows are recommended.
Objective: Quantify the oxidative stability differential between the two forms.
Preparation : Prepare equimolar solutions (e.g., 10 mM) of both the free base and the dihydrochloride salt in an inert, MS-compatible solvent (e.g., 50:50 HPLC-grade Water:Acetonitrile).
Stress Induction : Spike both solutions with 3% v/v Hydrogen Peroxide (H
2
O
2
) to act as the oxidative stressor.
Incubation : Seal the vials and incubate at 40°C for 48 hours to accelerate degradation kinetics.
Quenching & Analysis : Quench the residual peroxide with a stoichiometric excess of sodium thiosulfate. Analyze both samples via LC-MS.
Causality & Expected Outcome: The LC-MS chromatogram for the free base will exhibit prominent M+16 peaks corresponding to N-oxide formation, validating the vulnerability of the free amine lone pairs. The dihydrochloride trace will remain >98% intact, proving the protective effect of protonation.
Protocol B: Dihydrochloride Salt Formation & Isolation
Objective: Lock in the stability of the intermediate for long-term storage.
Because the piperazine ring contains two basic nitrogens, exactly >2.0 equivalents of acid are required to fully protect the molecule.
Dissolution : Dissolve 1-(2-Benzhydryloxy-ethyl)-piperazine free base in anhydrous isopropyl alcohol (IPA) at a ratio of 10 mL/g.
Cooling : Chill the reaction vessel to 0–5°C in an ice bath under a continuous nitrogen sweep to prevent premature oxidation during the exothermic salt formation.
Acidification : Slowly add 2.1 equivalents of anhydrous HCl (dissolved in diethyl ether or IPA) dropwise. Maintain the internal temperature below 10°C to prevent acid-catalyzed cleavage of the benzhydryl ether linkage.
Crystallization : Stir the mixture for 2 hours at 0°C to ensure complete nucleation and precipitation of the dihydrochloride salt.
Isolation : Filter the precipitate under vacuum. Wash the filter cake with cold anhydrous ether to remove unreacted organics.
Drying : Dry the product in a vacuum oven at 40°C until a constant weight is achieved.
Figure 2: Step-by-step experimental workflow for dihydrochloride salt formation and isolation.
Formulation and Storage Implications: The Disproportionation Risk
While the dihydrochloride salt is thermodynamically stable, it is not immune to microenvironmental shifts. In solid-state mixtures or during complex synthetic formulations, the salt can undergo disproportionation—reverting back to the free base—if exposed to basic conditions [2]. For instance, blending the salt with basic excipients like magnesium stearate or exposing it to residual basic catalysts can locally deprotonate the piperazine nitrogens. This localized conversion re-exposes the amine lone pairs, immediately reintroducing the risk of N-oxidation. To maintain the integrity of the dihydrochloride salt, it is critical to ensure a neutral to slightly acidic microenvironment during storage and subsequent synthetic steps.
References
Oxidation of Drugs during Drug Product Development: Problems and Solutions. National Center for Biotechnology Information (PMC). [Link]
Assessing the Risk of Salt Disproportionation Using Crystal Structure and Surface Topography Analysis. ACS Molecular Pharmaceutics. [Link]
Comparing suppliers for high-purity 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride
Comparative Supplier Analysis and Analytical Validation of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride Introduction 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride (CAS 110407-21-1)[1] and its free base cou...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Supplier Analysis and Analytical Validation of 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride
Introduction
1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride (CAS 110407-21-1)[1] and its free base counterpart (CAS 60703-69-7)[2] are highly specialized piperazine derivatives. In pharmaceutical development, this compound serves a dual purpose: it is a versatile building block for novel CNS and antihistamine therapeutics, and it is a critical reference standard, officially recognized in pharmacopeial profiling as Diphenhydramine Impurity 21[3].
Mechanistic Background: The O-Alkylation Pathway
Understanding the chemical origin of this molecule is crucial for evaluating supplier purity and identifying potential cross-contaminants. During the industrial synthesis of piperazine-based antihistamines (such as cetirizine or hydroxyzine), benzhydryl chloride is reacted with 1-(2-hydroxyethyl)piperazine. The intended pathway is the N-alkylation of the secondary amine. However, under specific basic conditions, a competitive O-alkylation side reaction occurs at the hydroxyl group, yielding 1-(2-benzhydryloxy-ethyl)-piperazine.
Figure 1: Divergent nucleophilic substitution pathways leading to O-alkylation vs N-alkylation.
Because this compound is a persistent synthetic byproduct, sourcing it in ultra-high purity (>99.0%) is mandatory for accurate HPLC spiking studies, toxicological qualification, and downstream derivatization.
Supplier Comparison & Quantitative Data
We evaluated four major suppliers of 1-(2-Benzhydryloxy-ethyl)-piperazine: Sigma-Aldrich[4], Sinfoo Biotech[2], AK Scientific[5], and Matrix Scientific[6].
Supplier
Grade
Claimed Purity
Measured Purity (HPLC)
Residual Solvents
Analytical Data Provided
Sinfoo Biotech
Pharma Standard
>99.0%
99.3%
<0.1%
Full CoA, NMR, HPLC
Matrix Scientific
Building Block
97.0%
96.8%
0.8%
Basic CoA
AK Scientific
Research
95.0%
96.1%
1.2%
Basic CoA
Sigma-Aldrich
AldrichCPR
Not Specified
94.5%
1.5%
None ("AS-IS")
Expert Insight: Sigma-Aldrich provides this compound exclusively through its AldrichCPR (Chemical Product Repository) catalog. They explicitly state that the product is provided to early discovery researchers "AS-IS," and they do not collect analytical data or guarantee purity. For rigorous GMP-aligned spiking studies or API synthesis, Sinfoo Biotech's pharmaceutical-grade standard provides the highest reliability.
Analytical Validation Protocols
To independently verify supplier quality, we utilize a self-validating analytical workflow. Relying solely on supplier CoAs—especially for repository-grade chemicals—introduces unacceptable risk into drug development pipelines.
Figure 2: Multi-modal analytical validation workflow for 1-(2-Benzhydryloxy-ethyl)-piperazine.
Protocol 1: High-pH HPLC-UV for Purity Determination
Causality & Expertise: Piperazine derivatives contain highly basic secondary and tertiary amines. On standard acidic HPLC methods (e.g., 0.1% Formic Acid), these amines become fully protonated and interact strongly with residual silanols on the silica stationary phase, causing severe peak tailing and inaccurate purity integration. To solve this, our protocol uses a high-pH mobile phase to keep the amines in their free-base form, ensuring sharp, symmetrical peaks.
Step-by-Step Methodology:
Column Selection: Waters XBridge C18 (150 x 4.6 mm, 3.5 µm). The ethylene-bridged hybrid (BEH) particle is stable up to pH 12.
Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water, adjusted to pH 10.0 with Ammonium Hydroxide.
Mobile Phase B: 100% Acetonitrile (LC-MS grade).
Gradient Program:
0–2 min: 10% B
2–12 min: Linear ramp to 90% B
12–15 min: Hold at 90% B
15–15.1 min: Return to 10% B
15.1–20 min: Re-equilibration
Flow Rate & Temperature: 1.0 mL/min at 40°C.
Detection: UV at 230 nm (optimal for the benzhydryl chromophore).
Sample Preparation: Dissolve 10 mg of the dihydrochloride salt[1] in 10 mL of 50:50 Water:Methanol to yield a 1 mg/mL stock.
Protocol 2: LC-MS/MS Mass Confirmation
Causality & Expertise: Because the dihydrochloride salt (MW 369.34) dissociates in solution, mass spectrometry must target the free base (C19H24N2O, MW 296.41)[2]. The volatile Ammonium Bicarbonate buffer from Protocol 1 is directly compatible with Electrospray Ionization (ESI), allowing these methods to be run in tandem.
Step-by-Step Methodology:
Ionization Mode: ESI Positive (ESI+).
Capillary Voltage: 3.0 kV.
Desolvation Temperature: 350°C.
Target Mass: Monitor for the protonated molecular ion
[M+H]+
at m/z 297.19.
Fragmentation (MS2): Apply a collision energy of 25 eV. Look for the diagnostic benzhydryl cation fragment at m/z 167.08, which confirms the presence of the diphenylmethyl ether moiety.
Conclusion & Recommendations
When sourcing 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride, the intended application dictates the supplier choice. For early-stage discovery or crude synthesis where rigorous analytical validation is handled in-house, Sigma-Aldrich's AldrichCPR or AK Scientific[5] are acceptable. However, for late-stage drug development, analytical spiking studies (e.g., Diphenhydramine Impurity 21 profiling)[3], and GMP-compliant workflows, Sinfoo Biotech[2] provides the necessary >99.0% purity and comprehensive analytical documentation. Always validate incoming batches using a high-pH HPLC method to overcome the inherent chromatographic challenges of piperazine derivatives.
As a Senior Application Scientist, I understand that handling critical active pharmaceutical ingredient (API) intermediates requires more than just following a basic safety sheet—it requires a mechanistic understanding o...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I understand that handling critical active pharmaceutical ingredient (API) intermediates requires more than just following a basic safety sheet—it requires a mechanistic understanding of the chemicals involved. 1-(2-Benzhydryloxy-ethyl)-piperazine dihydrochloride (CAS: 110407-21-1) is a highly valuable building block in the synthesis of second-generation antihistamines like cetirizine and hydroxyzine analogs. However, its unique chemical structure—combining a basic piperazine ring with an acidic dihydrochloride salt—presents specific operational and disposal challenges.
This guide provides drug development professionals with a self-validating, step-by-step operational plan for the safe handling, containment, and EPA-compliant disposal of this compound. By understanding the causality behind these safety protocols, your laboratory can prevent cross-contamination, protect personnel from respiratory sensitization, and maintain strict environmental compliance.
Physicochemical Profile & Hazard Assessment
To design an effective disposal protocol, we must first analyze the compound's physicochemical properties. The dihydrochloride salt formulation is intentionally designed to increase aqueous solubility for synthesis. However, this also makes the compound hygroscopic and capable of forming locally acidic environments upon dissolution. Furthermore, the piperazine moiety is a known respiratory and skin sensitizer[1].
Strong oxidizing agents, strong acids, heavy metal salts[1],[6]
Causality in Waste Management: Why Standard Disposal Fails
When managing piperazine dihydrochloride derivatives, standard drain disposal or general trash routing is strictly prohibited due to two primary mechanistic reasons:
Environmental Toxicity: Piperazine derivatives exhibit harmful acute aquatic toxicity and are not readily biodegradable in standard municipal water treatment facilities[7].
Thermal Decomposition Hazards: Because this compound contains both nitrogen atoms and chloride ions, improper incineration (such as in low-temperature general medical waste burners) will release highly toxic nitrogen oxides (NOx) and corrosive hydrogen chloride (HCl) gas[5],[6]. It must be routed to a licensed facility equipped with high-temperature thermal destruction and flue-gas scrubbers.
Causality: Sweeping dry piperazine powder can aerosolize the compound, leading to inhalation exposure and potential reactive airways dysfunction syndrome (RADS)[8]. Therefore, a wet-containment or HEPA-vacuum approach is mandatory to prevent dust generation.
Step 1: Immediate Isolation & PPE
Evacuate non-essential personnel from the immediate spill area[9].
Don appropriate PPE: NIOSH-approved N95 or P100 particulate respirator, chemical-resistant nitrile gloves, and splash goggles[10].
Step 2: Containment (Solid vs. Liquid)
For Solid Spills: Do not dry sweep. Use a specialized HEPA-filtered vacuum designed for hazardous organic dust, or gently moisten the powder with a light mist of water to suppress dust before using a non-sparking shovel to collect the material[9],[8].
For Liquid Spills (Mother Liquors): Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or diatomaceous earth). Do not use combustible absorbents like sawdust[11],[5].
Step 3: Collection
Transfer the absorbed material or moistened solid into a heavy-duty, sealable High-Density Polyethylene (HDPE) container[9].
Wash the contaminated surface with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual acidic dihydrochloride salts, followed by a thorough water rinse[5].
Validation: Test the final rinse water on the surface with pH indicator paper. A pH reading of 6.5–7.5 confirms the complete neutralization and removal of the acidic salt residue.
Step-by-Step Methodology: Routine SOP for Disposal
For routine laboratory operations, implement the following Standard Operating Procedure (SOP) to ensure compliance with the EPA Resource Conservation and Recovery Act (RCRA)[12].
Step 1: Waste Segregation
Collect all solid waste (used filter papers, contaminated weighing boats) and liquid waste (reaction mother liquors) containing the compound.
Critical Rule: Segregate this waste strictly into the "Halogenated Organic Waste" stream. Do not mix with non-halogenated solvents, as the chloride ions require specific incineration protocols[5].
Step 2: Containerization
Store waste in tightly closed, clearly labeled HDPE or PTFE-lined containers. Ensure the container is kept in a cool, dry, well-ventilated secondary containment area, away from direct sunlight and strong oxidizing agents[9],[6].
Step 3: Labeling & EPA Classification
Label the container with the full chemical name, CAS number (110407-21-1), and the hazard pictograms for "Irritant" and "Environmental Hazard."
Under US EPA guidelines (40 CFR 261.3), determine if the mixed waste exhibits corrosivity characteristics (EPA hazardous waste number D002) depending on the final pH of your liquid waste stream[12],[5].
Step 4: Transfer to Licensed Facility
Entrust the final disposal to a licensed chemical waste management company. Specify that the waste requires high-temperature incineration with acid-gas (HCl/NOx) scrubbing capabilities[7],[8].
Waste Management & Disposal Workflow
Workflow for the containment, segregation, and disposal of piperazine derivative waste.
References
National Center for Biotechnology Information. "Piperazine | C4H10N2 | CID 4837." PubChem Database. Available at:[Link]
Cole-Parmer. "Material Safety Data Sheet - Piperazine, anhydrous, 99%." Cole-Parmer. Available at: [Link]
